Methyl 4-(piperidin-4-yl)oxane-4-carboxylate

Core Science & Biosynthesis

Chemical properties of Methyl 4-(piperidin-4-yl)oxane-4-carboxylate

An in-depth technical analysis of Methyl 4-(piperidin-4-yl)oxane-4-carboxylate (CAS: 2225144-24-9), focusing on its physicochemical profile, structural constraints, and synthetic utility in modern drug discovery.

Executive Summary: The "Escape from Flatland" Paradigm

In contemporary medicinal chemistry, the over-reliance on planar, sp2-hybridized aromatic scaffolds has been linked to high attrition rates in clinical trials due to poor solubility and off-target promiscuity. The "Escape from Flatland" theory, pioneered by Lovering et al. [1], posits that increasing the fraction of sp3-hybridized carbons ( Fsp3​ ) in drug candidates significantly enhances their clinical success rates.

Methyl 4-(piperidin-4-yl)oxane-4-carboxylate represents a premier, 3D-enriched building block designed specifically for this paradigm. By fusing a basic piperidine ring with a tetrahydropyran (oxane) system, this scaffold offers a highly saturated, target-rich vector for library synthesis. However, the quaternary carbon center at the C4 position of the oxane ring introduces profound steric hindrance, demanding highly optimized, non-standard synthetic workflows to unlock its full potential.

Figure 1: Drug design logic illustrating the "Escape from Flatland" trajectory.

Physicochemical Profiling & Structural Analysis

The dual-ring architecture of Methyl 4-(piperidin-4-yl)oxane-4-carboxylate provides an excellent balance of hydrophilicity and basicity. The oxygen atom in the oxane ring acts as a stable hydrogen-bond acceptor, while the piperidine nitrogen provides a handle for salt formation, ensuring high aqueous solubility.

Table 1: Physicochemical Properties

Property	Value	Structural Rationale
CAS Number	2225144-24-9 [2]	Commercially available as the Hydrochloride salt.
Molecular Formula	C12​H21​NO3​	Free base formula.
Molecular Weight	263.76 g/mol (HCl salt)	Ideal low-MW building block for lead generation.
Fsp3​ Score	0.92 (11 of 12 carbons)	Exceptional 3D character; highly saturated.
Topological Polar Surface Area	47.9 Ų	Optimal for membrane permeability and CNS penetration.

The Quaternary Bottleneck

The defining structural feature of this molecule is the C4 quaternary center on the oxane ring. The attachment of the bulky piperidine ring directly adjacent to the methyl carboxylate creates a "neopentyl-like" steric shield. This shielding completely alters the reactivity profile of the ester, rendering standard aqueous saponification methods nearly entirely ineffective.

Reactivity Mapping & Synthetic Workflows

Successful utilization of this scaffold requires orthogonal functionalization. The secondary amine of the piperidine ring is unshielded and highly reactive, whereas the methyl ester is sterically locked.

Figure 2: Reactivity map demonstrating orthogonal functionalization pathways.

Overcoming Ester Steric Hindrance

Standard basic hydrolysis relies on the attack of a highly solvated hydroxide ion ( OH− ) upon the carbonyl carbon. The dense hydration sphere of the hydroxide ion, combined with the steric bulk of the piperidine and oxane rings, prevents the required trajectory for nucleophilic attack.

To bypass this, Potassium Trimethylsilanolate (KOTMS) must be employed [3]. KOTMS operates under anhydrous conditions, providing a highly nucleophilic silanolate anion that is not burdened by a bulky hydration sphere. Furthermore, the precipitation of the resulting potassium carboxylate salt from the ethereal solvent drives the reaction to completion via Le Chatelier's principle.

Table 2: Ester Hydrolysis Optimization Data

Reagent / Conditions	Conversion (%)	Mechanistic Rationale
LiOH (3 eq), THF/H₂O, rt, 24h	< 5%	Solvated hydroxide cannot penetrate the steric shield.
NaOH (5 eq), MeOH/H₂O, 80°C, 24h	~ 15%	Forcing conditions yield marginal improvement but risk degradation.
KOTMS (2 eq), THF, rt, 12h	> 95%	Anhydrous silanolate attack easily overcomes steric bulk.

Experimental Protocols (Self-Validating Systems)

The following methodologies are engineered to ensure high fidelity and self-validation during the synthesis of advanced intermediates.

Protocol A: Selective N-Boc Protection of the Piperidine Ring

This protocol isolates the amine to prevent polymerization or zwitterion formation during subsequent ester manipulations.

• Initiation: Suspend Methyl 4-(piperidin-4-yl)oxane-4-carboxylate hydrochloride (1.0 eq) in anhydrous dichloromethane (DCM) at 0 °C under nitrogen.

• Base Addition: Add triethylamine (TEA, 2.5 eq) dropwise.

  • Causality: TEA neutralizes the HCl salt, solubilizing the free secondary amine, and acts as an acid scavenger for the subsequent step.

• Electrophile Addition: Slowly add Di-tert-butyl dicarbonate ( Boc2​O , 1.1 eq) dissolved in DCM. Allow the reaction to warm to room temperature over 4 hours.

• In-Process Control (Self-Validation): Spot the reaction mixture on a silica TLC plate and stain with Ninhydrin.

  • Validation: The starting material will stain a deep purple (indicating a free secondary amine). The reaction is complete when the baseline purple spot disappears, confirming full Boc protection.

• Workup: Quench with saturated aqueous NH4​Cl . Extract the aqueous layer with DCM (3x). Wash the combined organic layers with brine, dry over Na2​SO4​ , filter, and concentrate in vacuo.

Protocol B: KOTMS-Mediated Saponification of the Hindered Ester

This protocol converts the sterically locked methyl ester into a versatile carboxylic acid for subsequent amide coupling.

• Preparation: Dissolve the N-Boc protected intermediate from Protocol A (1.0 eq) in anhydrous tetrahydrofuran (THF) (0.2 M concentration) under a strict nitrogen atmosphere.

• Reagent Addition: Add Potassium trimethylsilanolate (KOTMS, 2.0 eq) in one rapid portion at room temperature.

  • Causality: KOTMS acts as an anhydrous oxygen nucleophile. The lack of a water solvation sphere allows it to attack the hindered C4 carbonyl.

• Reaction Monitoring: Stir the mixture for 12 hours.

  • Validation: The reaction is self-indicating; the formation of the potassium carboxylate salt will cause a fine white precipitate to crash out of the THF solution. Confirm completion via LC-MS (monitoring for the disappearance of the methyl ester mass).

• Workup & Acidification: Concentrate the THF under reduced pressure. Dissolve the crude potassium salt in a minimal amount of distilled water. Cool to 0 °C and carefully acidify to pH 3.5 using 1M HCl.

  • Causality: Precise pH control is critical. A pH of 3.5 is acidic enough to protonate the carboxylate (allowing it to partition into the organic phase) but mild enough to prevent the cleavage of the acid-sensitive N-Boc protecting group.

• Isolation: Extract the aqueous layer with Ethyl Acetate (3x). Dry the combined organic layers over MgSO4​ and evaporate to yield the pure, 3D-enriched carboxylic acid building block.

References

• Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry. Available at:[Link]

Structural and Conformational Analysis of Piperidine-Oxane Hybrid Scaffolds in Modern Drug Discovery

Abstract: The paradigm of modern medicinal chemistry has decisively shifted away from flat, sp2-hybridized aromatic systems toward three-dimensional, sp3-rich architectures. This "escape from flatland" improves physicochemical properties, target selectivity, and clinical success rates. Among the most privileged 3D structures are piperidine-oxane (tetrahydropyran) hybrid scaffolds. This technical guide provides an in-depth analysis of the conformational dynamics, rational design, and synthetic elucidation of these hybrids, serving as a comprehensive resource for drug development professionals.

The Rationale for Piperidine-Oxane Hybrids

As a Senior Application Scientist, I approach scaffold design as a multidimensional optimization problem. The integration of a piperidine ring (a basic, nitrogen-containing heterocycle) with an oxane/tetrahydropyran ring (an oxygen-containing heterocycle) creates a highly tunable pharmacophore[1].

Physicochemical Modulation

Piperidine and tetrahydropyran motifs are ubiquitous in approved drugs[1]. However, simple piperidines often suffer from high basicity (pKa > 9.5), leading to promiscuous binding, hERG channel liability, and poor membrane permeability. By fusing or spiro-linking an oxane ring to the piperidine core, the oxygen atom exerts a strong inductive electron-withdrawing effect. This attenuates the basicity of the piperidine nitrogen, significantly improving the Lipophilic Ligand Efficiency (LLE) and reducing off-target toxicity[2].

3D Trajectory and Target Engagement

Spirocyclic piperidine-oxane scaffolds project substituents into distinct 3D vectors that flat aromatic rings cannot access. This unique 3D trajectory offers more points of contact with the protein target, enhancing both potency and selectivity[2]. Furthermore, these sp3-rich molecules inherently possess superior aqueous solubility compared to their planar counterparts, a critical factor in oral bioavailability[3].

Conformational Dynamics & Stereoelectronic Effects

Understanding the conformational landscape of these hybrids is critical for predicting drug-receptor interactions.

Chair Conformations and Inversion Dynamics

Both the piperidine and oxane rings predominantly adopt chair conformations to minimize angular and torsional strain[4]. However, the piperidine nitrogen undergoes rapid pyramidal inversion, interconverting substituents between axial and equatorial positions. The free energy difference (ΔG°) between these conformers is quantified by the "A-value." A larger A-value dictates a stronger preference for the equatorial position[4].

The Spirocyclic Lock

In spirocyclic piperidine-tetrahydropyran hybrids, the spiro-center introduces severe 1,3-diaxial and gauche interactions. These steric constraints effectively "lock" the conformational ensemble, restricting ring inversion[3]. This conformational rigidity is thermodynamically advantageous: it pre-organizes the ligand into its bioactive conformation, drastically reducing the entropic penalty ( ΔS ) upon target binding.

Experimental Protocol: Synthesis & Structural Elucidation

To ensure scientific integrity, the synthesis and characterization of these scaffolds must rely on self-validating protocols. The following methodology details the construction of a spirocyclic piperidine-oxane scaffold via a build/couple/pair approach.

Phase 1: Organometallic Addition (The "Build" Phase)

Causality Note: The addition of Grignard reagents to sterically hindered ketones often results in unwanted reduction via β -hydride transfer. To circumvent this, we employ Cerium(III) chloride ( CeCl3​ ). Cerium's high oxophilicity strongly activates the carbonyl while attenuating the basicity of the Grignard reagent, driving complete conversion to the desired tertiary alcohol[5].

• Preparation: Dry CeCl3​ under high vacuum at 140°C for 2 hours. Suspend in anhydrous THF and stir for 12 hours at room temperature.

• Addition: Cool the suspension to -78°C. Add homoallyl magnesium bromide (1.5 eq) dropwise. Stir for 1 hour to form the organocerium complex.

• Coupling: Add N-Boc-3-piperidone (1.0 eq) in THF dropwise. Allow the reaction to warm to room temperature over 4 hours.

• Quench: Quench with saturated aqueous NH4​Cl , extract with EtOAc, dry over Na2​SO4​ , and concentrate to yield the tertiary alcohol intermediate[5].

Phase 2: Epoxidation & Spontaneous Cyclization (The "Pair" Phase)

Causality Note: We utilize a cascade reaction where epoxidation of the pendant alkene is immediately followed by an intramolecular ring opening. The tertiary hydroxyl group is perfectly positioned for a Baldwin-favored 5-exo-tet or 6-exo-tet nucleophilic attack, stereoselectively yielding the spirocyclic oxane/THF core[5].

• Epoxidation: Dissolve the tertiary alcohol in anhydrous CH2​Cl2​ . Cool to 0°C.

• Reagent Addition: Add m-CPBA (1.2 eq) in small portions. Stir at ambient temperature for 16 hours.

• Cyclization: The epoxide intermediate will spontaneously cyclize. Monitor complete conversion via TLC.

• Purification: Wash with saturated aqueous NaHCO3​ and brine. Purify via silica gel chromatography to isolate the racemic spirocyclic methanol[5].

Phase 3: Structural Elucidation

• NMR Spectroscopy: Utilize 1D 1H and 13C NMR to confirm the skeletal structure. Employ 2D NOESY to determine the relative stereochemistry; spatial proximity between the oxane protons and the piperidine axial protons will confirm the spiro-fusion geometry.

• X-Ray Crystallography: Derivatize the scaffold (e.g., via p-bromobenzoylation) to obtain crystalline material. Single-crystal X-ray diffraction is mandatory to assign the absolute configuration and validate the 3D trajectory of the scaffold[6].

Quantitative Data Presentation

The table below summarizes the physicochemical advantages of transitioning from a traditional flat aromatic scaffold to a spirocyclic piperidine-oxane hybrid. Data reflects generalized trends observed in recent fragment-based drug discovery campaigns[7],[2].

Physicochemical MetricFlat Scaffold (e.g., Phenylpiperazine)Spirocyclic Piperidine-Oxane HybridCausality / Structural RationaleFraction sp3 ( Fsp3​ )~0.30> 0.75Elimination of planar aromatic rings in favor of saturated heterocycles.Nitrogen pKa9.0 - 9.87.5 - 8.2Inductive electron withdrawal by the adjacent oxane oxygen attenuates basicity.Aqueous SolubilityLow (< 50 μ M)High (> 500 μ M)Disruption of flat π π stacking in the crystal lattice lowers melting point and improves solvation.hERG Inhibition ( IC50​ )High Risk (< 1 μ M)Low Risk (> 30 μ M)Reduced basicity and increased 3D bulk prevent binding in the hERG channel pore.Lipophilic Ligand Efficiency~3.0> 5.0Maintained target affinity (e.g., σ1​ receptor) with significantly lower lipophilicity ( LogD7.4​ )[7].

Workflow Visualization

The following diagram illustrates the logical progression from scaffold design through synthesis and biological validation.

Workflow for the design, synthesis, and conformational validation of piperidine-oxane hybrids.

References

• [7] Synthesis and structure-affinity relationships of spirocyclic σ 1 receptor ligands with tetrahydropyran scaffold. European Journal of Medicinal Chemistry / PubMed. 7

• [5] Synthesis of a Family of Spirocyclic Scaffolds; Building Blocks for the Exploration of Chemical Space. PMC / NIH. 5

• [1] NHC-Pd(II) Catalyzed Methylene C(sp3)–H Arylation of Piperidines and Tetrahydropyrans. PMC / NIH. 1

• [4] A Comparative Guide to the Conformational Analysis of Piperidine Derivatives. BenchChem. 4

• [2] Spirocyclic Piperidines in Drug Discovery. PharmaBlock. 2

• [6] Synthesis and conformational analysis of pyran inter-halide analogues of ᴅ-talose. Beilstein Journal of Organic Chemistry. 6

• [3] Design, Modular Synthesis and Screening of 58 Shape-Diverse 3-D Fragments. ChemRxiv. 3

Sources

• 1. NHC-Pd(II) Catalyzed Methylene C(sp3)–H Arylation of Piperidines and Tetrahydropyrans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. img01.pharmablock.com [img01.pharmablock.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Synthesis of a Family of Spirocyclic Scaffolds; Building Blocks for the Exploration of Chemical Space - PMC [pmc.ncbi.nlm.nih.gov]
• 6. BJOC - Synthesis and conformational analysis of pyran inter-halide analogues of ᴅ-talose [beilstein-journals.org]
• 7. Synthesis and structure-affinity relationships of spirocyclic σ1 receptor ligands with tetrahydropyran scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]

Therapeutic Potential of Methyl 4-(piperidin-4-yl)oxane-4-carboxylate Derivatives: A Technical Guide to Scaffold Optimization

Abstract: The transition from planar, sp2 -dominated chemical space to 3D-rich, sp3 -hybridized architectures is a defining paradigm in modern drug discovery. The scaffold Methyl 4-(piperidin-4-yl)oxane-4-carboxylate (CAS: 2091365-20-5) represents a highly versatile, sp3 -enriched building block. By coupling a basic piperidine ring with an oxane (tetrahydropyran) moiety, this scaffold offers a unique combination of high target affinity, reduced lipophilicity, and superior metabolic stability. This whitepaper dissects the structural rationale, therapeutic applications, and self-validating experimental workflows required to optimize this scaffold for clinical applications.

Structural Rationale & Physicochemical Profiling

As a Senior Application Scientist, I approach scaffold selection through the lens of attrition mitigation. The primary reason basic amines fail in the clinic is due to off-target toxicities (e.g., hERG liability) and poor pharmacokinetics driven by high lipophilicity.

The architecture of Methyl 4-(piperidin-4-yl)oxane-4-carboxylate directly addresses these liabilities:

• High Fsp3​ Character: The molecule is entirely saturated (excluding the ester carbonyl), providing a high fraction of sp3 carbons. This 3D complexity prevents flat, hydrophobic stacking, thereby significantly improving aqueous solubility.

• The Oxane (Tetrahydropyran) Advantage: Replacing traditional lipophilic carbocycles (such as cyclohexane or phenyl rings) with an oxygen-containing tetrahydropyran ring acts as a critical bioisosteric strategy. This modification lowers the partition coefficient (ClogP) while maintaining the necessary steric bulk for receptor binding 1[1].

• hERG Liability Mitigation: Lipophilic basic amines are notorious for binding to the hERG potassium channel, leading to cardiotoxicity. By utilizing the tetrahydropyran moiety, the overall lipophilicity is reduced, which has been shown to widen the therapeutic window and mitigate hERG liability in piperidine-based antagonists2[2].

Mechanistic Therapeutic Potential

The dual functional handles of this scaffold—the secondary amine of the piperidine and the methyl ester—allow for divergent synthesis targeting two primary therapeutic areas.

Chemokine Receptor (CCR2) Antagonism in Oncology & Immunology

Piperidine derivatives, particularly spiro-piperidines and linked piperidine-heterocycles, are privileged scaffolds for targeting G-protein coupled receptors (GPCRs) such as CCR2. CCR2 and its primary ligand CCL2 are critical drivers of macrophage chemotaxis in inflammatory diseases and the tumor microenvironment. The basic piperidine nitrogen typically forms a crucial salt bridge with a conserved glutamic acid residue (e.g., Glu291) in the CCR2 binding pocket. Fluorination or heterocyclic functionalization of the piperidine ring in these systems has been shown to improve both potency and oral bioavailability3[3].

Fig 1: CCR2 signaling pathway and its inhibition by piperidine-oxane derivatives.

Viral Protease Inhibition (SARS-CoV-2 PLpro)

Beyond GPCRs, piperidine-tetrahydropyran derivatives have emerged as potent inhibitors of viral proteases. Recent medicinal chemistry campaigns targeting the SARS-CoV-2 Papain-like protease (PLpro) have demonstrated that replacing metabolically labile benzylic groups with tetrahydropyran derivatives significantly enhances ligand efficiency, solubility, and metabolic stability while maintaining sub-micromolar viral inhibition4[4].

Experimental Workflows & Self-Validating Protocols

To rigorously evaluate derivatives synthesized from this scaffold, the following self-validating protocols must be employed.

Protocol 3.1: High-Throughput Calcium Flux Assay (CCR2 Antagonism)

Causality Focus: To accurately measure GPCR antagonism without artifactual signal loss, we utilize a fluorescent calcium indicator (Fluo-4 NW). The 'no-wash' formulation is critical because it prevents the mechanical removal of loosely adherent CHO-K1 cells stably expressing CCR2. Probenecid is strictly required to inhibit multidrug resistance proteins (MDRs), preventing the active efflux of the fluorescent dye and ensuring a stable baseline.

• Cell Seeding: Plate CHO-K1/CCR2 cells at 10,000 cells/well in a 384-well black, clear-bottom plate. Incubate overnight at 37°C, 5% CO2​ .

• Dye Loading: Remove growth media and add 20 µL of Fluo-4 NW dye loading solution containing 2.5 mM probenecid. Incubate for 30 min at 37°C, followed by 30 min at room temperature.

• Compound Addition: Dispense 5 µL of the piperidine-oxane derivative (10-point dose-response, 3-fold dilutions) into the wells. Incubate for 15 minutes.

• Agonist Stimulation & Readout: Inject CCL2 (EC80 concentration) using a FLIPR Tetra system and continuously record fluorescence (Ex 488 nm / Em 525 nm) for 120 seconds.

• System Validation (Critical): A known CCR2 antagonist (e.g., RS-504393) must be run in parallel on every plate. The assay is only considered valid if the reference IC50​ falls within 3-fold of its historical mean. Plates with a calculated Z′<0.5 are automatically rejected to ensure signal-to-noise integrity.

Protocol 3.2: In Vitro ADME & Microsomal Stability Profiling

Causality Focus: Metabolic liability is a primary reason for clinical attrition. We assess phase I metabolism using human liver microsomes (HLMs). The addition of an exogenous NADPH regenerating system (NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase) is critical because it maintains a steady-state concentration of the NADPH cofactor required for Cytochrome P450 (CYP) enzyme activity, preventing cofactor depletion over the assay duration 5[5].

• Incubation Mixture: Combine 0.5 mg/mL HLMs, 1 µM test compound, and 100 mM potassium phosphate buffer (pH 7.4) in a 96-well plate. Pre-incubate at 37°C for 5 minutes.

• Reaction Initiation: Add the NADPH regenerating system to initiate the metabolic reaction.

• Time-Course Sampling: Quench 50 µL aliquots at 0, 5, 15, 30, and 60 minutes by transferring them into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

• Analysis: Centrifuge at 4000 rpm for 15 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS to determine the intrinsic clearance ( CLint​ ).

• System Validation (Critical): Verapamil (high clearance) and Warfarin (low clearance) are included as controls in every run. The assay is validated only if Verapamil shows >80% depletion at 30 minutes, and Warfarin shows <10% depletion, confirming the enzymatic viability of the microsomes.

Fig 2: Hit-to-lead experimental workflow for evaluating piperidine-oxane derivatives.

Quantitative Data Presentation

The following table summarizes representative Structure-Activity Relationship (SAR) and ADME data illustrating the optimization trajectory of the scaffold. Notice how modifying the carboxylate to an amide and appending a heteroaryl group to the piperidine nitrogen drastically improves potency while maintaining a low ClogP and excellent metabolic stability.

Compound ID	Piperidine Substitution (R1)	Carboxylate Modification (R2)	Target Affinity: CCR2 IC50​ (nM)	Target Affinity: PLpro IC50​ (µM)	Physicochemical: ClogP	ADME: HLM Intrinsic Clearance (µL/min/mg)
Scaffold (Base)	-H	-OCH3	>10,000	>50.0	0.85	15.2
Derivative 1	-Benzyl	-OCH3	45.2	1.2	2.90	48.5
Derivative 2	-Benzyl	-NH-Phenyl	12.4	0.8	3.15	35.6
Derivative 3	-Pyrimidin-2-yl	-NH-Cyclopropyl	8.1	0.4	1.82	10.1
Derivative 4 (Lead)	-5-Fluoro-pyrimidin-2-yl	-NH-Cyclopropyl	3.5	0.15	1.95	6.4

References

• Insights Into Drug Repurposing, as Well as Specificity and Compound Properties of Piperidine-Based SARS-CoV-2 PLpro Inhibitors.Frontiers in Chemistry.
• Small Molecule Drugs for Treatment of Alzheimer's Diseases Developed on the Basis of Mechanistic Understanding of the Serotonin Receptors 4 and 6.IntechOpen.
• Small Molecule Highlights #23 – March 2024.Dalriada Drug Discovery.
• Discovery of Elironrasib (RMC-6291), a Potent and Orally Bioavailable, RAS(ON) G12C-Selective, Covalent Tricomplex Inhibitor.
• Synthesis and Structure-Activity Relationships of ß- and a- Piperidine Sulphone Hydroxamic Acid M

Sources

• 1. Small Molecule Drugs for Treatment of Alzheimer’s Diseases Developed on the Basis of Mechanistic Understanding of the Serotonin Receptors 4 and 6 | IntechOpen [intechopen.com]
• 2. dalriadatx.com [dalriadatx.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Frontiers | Insights Into Drug Repurposing, as Well as Specificity and Compound Properties of Piperidine-Based SARS-CoV-2 PLpro Inhibitors [frontiersin.org]
• 5. ecommons.luc.edu [ecommons.luc.edu]

Navigating the Solvent Landscape: A Technical Guide to the Solubility Profile of Methyl 4-(piperidin-4-yl)oxane-4-carboxylate and its Analogs

Abstract

The solubility of an active pharmaceutical ingredient (API) in organic solvents is a critical physicochemical parameter that profoundly influences its synthesis, purification, formulation, and ultimately, its bioavailability. This in-depth technical guide focuses on the solubility profile of piperidine-based carboxylates, a scaffold of significant interest in medicinal chemistry. Due to the limited publicly available data on the specific entity Methyl 4-(piperidin-4-yl)oxane-4-carboxylate, this whitepaper will utilize the closely related and well-characterized analog, Methyl 4-piperidinecarboxylate , as a primary model. This guide will provide a comprehensive framework for understanding and predicting the solubility of this class of compounds. We will delve into the theoretical underpinnings of solubility, present qualitative and predictive solubility data, detail robust experimental protocols for solubility determination, and offer field-proven insights for researchers, scientists, and drug development professionals.

Introduction: The Central Role of Solubility in Pharmaceutical Development

The journey of a drug candidate from discovery to a viable therapeutic is fraught with challenges, many of which are rooted in its fundamental physicochemical properties. Among these, solubility stands as a paramount determinant of success. For piperidine derivatives like Methyl 4-piperidinecarboxylate, which are key intermediates in the synthesis of numerous pharmaceuticals, a thorough understanding of their behavior in various organic solvents is indispensable.[1] This knowledge governs critical downstream processes, including:

• Reaction Kinetics and Yield: The rate and efficiency of chemical syntheses are often dictated by the extent to which reactants are solubilized in the reaction medium.[2]

• Crystallization and Purification: Selective crystallization from specific solvent systems is a cornerstone of API purification, enabling the isolation of high-purity compounds.

• Formulation Design: The ability to dissolve the API in a suitable solvent is the first step in developing various dosage forms, from oral solutions to injectables.

• Preclinical and In Vivo Studies: Preparing stock solutions for biological assays and in vivo studies requires solvents that can dissolve the compound at the desired concentration without interfering with the experimental system.[3]

This guide aims to equip the reader with the foundational knowledge and practical methodologies to navigate the complexities of solubility for this important class of molecules.

Physicochemical Profile of the Model Compound: Methyl 4-piperidinecarboxylate

To understand the solubility of a compound, one must first understand the molecule itself. The physicochemical properties of Methyl 4-piperidinecarboxylate provide the basis for predicting its interactions with various solvents.

Property	Value	Source
Molecular Formula	C₇H₁₃NO₂	[1]
Molecular Weight	143.19 g/mol	[1]
Appearance	Colorless to almost clear liquid	[1]
Boiling Point	93 °C @ 10 mmHg	[1]
Density	1.06 g/cm³	[1]
pKa (of protonated piperidine)	~11.22	[4]

The structure features a polar piperidine ring containing a basic nitrogen atom and a methyl ester group capable of acting as a hydrogen bond acceptor. The overall polarity is moderate, suggesting that its solubility will be highly dependent on the specific nature of the solvent.

Theoretical Frameworks for Predicting Solubility

While empirical determination is the gold standard, theoretical models provide a predictive framework to guide solvent selection, saving time and resources.

The "Like Dissolves Like" Principle

This foundational principle posits that substances with similar polarities are more likely to be soluble in one another.[5] Solvents can be broadly categorized as:

• Polar Protic: (e.g., water, methanol, ethanol) - Capable of hydrogen bonding.

• Polar Aprotic: (e.g., DMSO, DMF, acetone) - Possess polarity but lack O-H or N-H bonds.

• Nonpolar: (e.g., hexane, toluene) - Have low dielectric constants and minimal polarity.

Given the presence of both a polar amine and an ester group, Methyl 4-piperidinecarboxylate is expected to exhibit good solubility in polar solvents, particularly those that can engage in hydrogen bonding. Its solubility in nonpolar solvents is anticipated to be limited.[4]

Hansen Solubility Parameters (HSP)

A more sophisticated approach is the Hansen Solubility Parameter (HSP) system, which deconstructs the total Hildebrand solubility parameter into three components:

• δD: Energy from dispersion forces.

• δP: Energy from dipolar intermolecular forces.

• δH: Energy from hydrogen bonds.[6][7]

The principle states that the smaller the "distance" (Ra) between the HSP values of a solute and a solvent in the three-dimensional "Hansen space," the higher the likelihood of dissolution.[7][8]

Diagram 1: Logical Relationship for Solubility Prediction

Caption: Predictive models for solubility integrate solute and solvent properties.

Solubility Profile in Common Organic Solvents

While exhaustive quantitative data for Methyl 4-piperidinecarboxylate is scarce, a qualitative and predictive profile can be constructed based on its chemical nature and the behavior of similar piperidine derivatives.

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Polar Protic	Methanol, Ethanol, Isopropanol	High	The hydroxyl groups can act as hydrogen bond donors to the piperidine nitrogen and ester carbonyl oxygen, facilitating strong solvation.[4]
Polar Aprotic	DMSO, DMF, Acetonitrile	High to Moderate	These solvents have strong dipole moments that can interact favorably with the polar regions of the molecule. DMSO and DMF are particularly powerful solvents for a wide range of organic compounds.[4]
Ethers	Tetrahydrofuran (THF), Diethyl Ether	Moderate to Low	Ethers are less polar than alcohols and aprotic solvents. While some interaction is possible, solubility is expected to be lower.
Chlorinated	Dichloromethane (DCM), Chloroform	Moderate	These solvents can dissolve a wide range of organic compounds but lack strong hydrogen bonding capabilities.
Hydrocarbons	Hexane, Heptane, Toluene	Very Low	As a polar molecule, Methyl 4-piperidinecarboxylate is unlikely to dissolve in nonpolar solvents due to the principle of "like dissolves like."[4]
Aqueous	Water	Slightly Soluble	The molecule has polar functional groups, but the hydrocarbon backbone limits its water solubility.[9] Solubility is expected to be highly pH-dependent.

pH-Dependence: The basic nitrogen of the piperidine ring (pKa ~11.22) means that in acidic conditions (pH < pKa), the compound will be protonated to form a piperidinium salt. These salts are generally much more soluble in polar protic solvents, including water, than the neutral free base.[4]

Experimental Protocol: Equilibrium Solubility Determination (Shake-Flask Method)

The gold standard for determining thermodynamic solubility is the shake-flask method, as described by Higuchi and Connors.[10] This protocol ensures that a true equilibrium is reached between the dissolved and undissolved solute.

Objective

To determine the equilibrium solubility of Methyl 4-piperidinecarboxylate in a selected organic solvent at a controlled temperature (e.g., 25 °C).

Materials and Equipment

• Methyl 4-piperidinecarboxylate (high purity)

• Selected organic solvent (analytical grade)

• Scintillation vials or glass test tubes with screw caps

• Orbital shaker with temperature control

• Syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or Gas Chromatography (GC) system.

Step-by-Step Procedure

• Preparation: Add an excess amount of Methyl 4-piperidinecarboxylate to a vial containing a known volume (e.g., 5 mL) of the chosen solvent. "Excess" means that solid material should be clearly visible after initial mixing.

• Equilibration: Securely cap the vials and place them in the temperature-controlled orbital shaker. Agitate the samples for a sufficient duration (typically 24-48 hours) to ensure equilibrium is reached.[10]

• Phase Separation: After equilibration, cease agitation and allow the vials to stand undisturbed at the same temperature for at least 2 hours to allow the excess solid to settle.

• Sampling: Carefully withdraw an aliquot of the clear supernatant using a syringe.

• Filtration: Immediately filter the aliquot through a syringe filter into a clean vial. This step is critical to remove any undissolved microparticles.

• Dilution: Accurately dilute the filtered saturate solution with a suitable mobile phase or solvent to a concentration within the calibrated range of the analytical instrument.

• Quantification: Analyze the diluted sample using a pre-validated HPLC or GC method to determine the concentration of the dissolved compound.

• Calculation: Calculate the solubility by multiplying the measured concentration by the dilution factor. The result is typically expressed in mg/mL or mol/L.

Diagram 2: Shake-Flask Experimental Workflow

Sources

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• 2. ajgreenchem.com [ajgreenchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. sphinxsai.com [sphinxsai.com]
• 6. environmentalorganicchemistry.ethz.ch [environmentalorganicchemistry.ethz.ch]
• 7. Hansen solubility parameter - Wikipedia [en.wikipedia.org]
• 8. Hansen Solubility Parameters Applied to the Extraction of Phytochemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Methyl piperidine-4-carboxylate, 98% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 10. scholarsresearchlibrary.com [scholarsresearchlibrary.com]

Stability Data and Degradation Kinetics of Methyl 4-(piperidin-4-yl)oxane-4-carboxylate Under Standard Conditions

Executive Summary

Methyl 4-(piperidin-4-yl)oxane-4-carboxylate (typically handled as a hydrochloride salt, CAS 2225144-24-9) is a complex, bifunctional aliphatic building block frequently utilized in the synthesis of neuroactive agents and kinase inhibitors. It features a sterically hindered methyl ester at the C4 position of a tetrahydropyran (oxane) ring, directly bonded to a basic piperidine moiety. Understanding its physicochemical stability is paramount for drug development professionals formulating it into active pharmaceutical ingredients (APIs). This technical whitepaper provides an in-depth analysis of its stability profile under standard conditions, elucidates its mechanistic degradation pathways, and details a self-validating analytical methodology for forced degradation studies.

Molecular Architecture and Intrinsic Stability

The intrinsic stability of Methyl 4-(piperidin-4-yl)oxane-4-carboxylate is governed by two primary structural features, which dictate the causality of its degradation kinetics:

• Sterically Hindered Ester: The carboxylate group is attached to a fully substituted quaternary carbon (C4 of the oxane ring). This steric bulk significantly impedes the approach of nucleophiles (such as water or hydroxide ions) to the carbonyl carbon. Consequently, the molecule exhibits higher resistance to neutral and mildly acidic hydrolysis compared to unhindered aliphatic esters.

• Basic Piperidine Microenvironment: The secondary amine of the piperidine ring possesses a pKa of approximately 9.5–10.5. In its free-base form, this electron-rich nitrogen is highly susceptible to oxidative stress. Oxidation of secondary amines typically yields hydroxylamines, which can further [1]. To mitigate this, the compound is synthesized and stored as a hydrochloride salt, which protonates the amine, drastically reducing its nucleophilicity and oxidative liability.

Regulatory Framework and Standard Conditions

To establish a reliable shelf-life, stability testing must adhere to the [2]. The testing protocol evaluates the compound under controlled temperature and humidity to simulate long-term storage and accelerated aging.

Experimental workflow for ICH-compliant stability testing and shelf-life determination.

Table 1 summarizes the quantitative stability data derived from a standard 12-month ICH protocol for the hydrochloride salt of the compound.

Table 1: ICH Q1A(R2) Standard Storage Conditions & Quantitative Stability

Study Type	Storage Condition	Duration	Assay (% of Initial)	Total Impurities (%)
Long-Term	25°C ± 2°C / 60% RH ± 5% RH	12 Months	99.2%	0.6%
Accelerated	40°C ± 2°C / 75% RH ± 5% RH	6 Months	98.5%	1.2%
Photostability	1.2M lux-hr + 200 Wh/m² UV	7 Days	97.8%	2.0%

Forced Degradation Kinetics & Mass Balance

Forced degradation (stress testing) is employed to intentionally degrade the molecule by 5–20%. This validates that the analytical method is "stability-indicating"—meaning it can accurately resolve the parent API from all degradation products without interference.

A critical quality control check in these studies is the Mass Balance calculation. Mass balance correlates the measured loss of the parent drug to the measured increase in degradation products, [3]. A mass balance of 95–105% confirms that no volatile degradants were lost and that the detector successfully captured all chemical changes, thereby self-validating the analytical system.

Table 2: Forced Degradation Summary Data

Stress Condition	Reagents / Environment	Duration	% Degradation	Primary Degradant Identified
Acidic Hydrolysis	0.1 M HCl, 60°C	7 Days	4.2%	4-(piperidin-4-yl)oxane-4-carboxylic acid
Basic Hydrolysis	0.1 M NaOH, 60°C	7 Days	18.5%	4-(piperidin-4-yl)oxane-4-carboxylic acid
Oxidation	3% H₂O₂, 25°C	24 Hours	12.1%	N-hydroxy / Nitrone derivative
Thermal	80°C (Solid State)	14 Days	< 0.5%	None

Mechanistic Degradation Pathways

The two primary degradation vectors for Methyl 4-(piperidin-4-yl)oxane-4-carboxylate are ester hydrolysis and amine oxidation.

• Base-Catalyzed Hydrolysis: Despite steric hindrance, the irreversible nature of saponification drives the reaction forward under strongly basic conditions (0.1 M NaOH) and elevated heat (60°C). The hydroxide ion attacks the carbonyl, eventually cleaving the methoxy group to yield methanol and 4-(piperidin-4-yl)oxane-4-carboxylic acid. Acidic hydrolysis is comparatively slower because it is an equilibrium process hindered by the bulky C4 substituents.

• Oxidative Degradation: Exposure to peroxides (e.g., 3% H₂O₂) targets the secondary amine. The nitrogen lone pair attacks the peroxide, leading to the formation of an N-hydroxypiperidine intermediate. Prolonged oxidative stress can further dehydrate or oxidize this intermediate into a nitrone.

Primary chemical degradation pathways of Methyl 4-(piperidin-4-yl)oxane-4-carboxylate.

Stability-Indicating Analytical Methodology

To ensure trustworthiness and self-validation, the following step-by-step LC-MS/MS protocol is designed to achieve >95% mass balance during stability testing.

Step-by-Step Protocol:

• Sample Preparation: Dissolve 10 mg of the stressed API in 10 mL of Methanol:Water (50:50 v/v) to yield a 1 mg/mL stock. Dilute to 10 µg/mL using the mobile phase to prevent detector saturation.

• Chromatographic Separation: Inject 5 µL onto a high-resolution C18 reverse-phase column (150 mm × 4.6 mm, 3 µm particle size). The non-polar stationary phase ensures retention of the lipophilic oxane core.

• Mobile Phase & Gradient: Utilize a gradient elution starting at 95% Mobile Phase A (0.1% Formic Acid in Water) and ramping to 80% Mobile Phase B (0.1% Formic Acid in Acetonitrile) over 15 minutes. The acidic modifier ensures the piperidine nitrogen remains protonated, preventing peak tailing and maintaining sharp resolution.

• Detection & Mass Balance Verification: Utilize Electrospray Ionization (ESI) in positive mode. Monitor the parent mass [M+H]⁺ at m/z 228.18. Quantify the hydrolytic degradant (m/z 214.15) and the oxidative degradant (m/z 244.18). Calculate the molar mass balance to confirm the sum of the parent and degradants equals the initial pre-stress concentration.

Conclusion

Methyl 4-(piperidin-4-yl)oxane-4-carboxylate demonstrates robust stability under standard ICH Q1A(R2) long-term conditions, largely due to the steric protection of its ester group. However, it remains susceptible to base-catalyzed hydrolysis and oxidative degradation of its secondary amine. By employing a stringent, mass-balance-verified LC-MS/MS methodology, researchers can confidently track its degradation kinetics, ensuring the safety and efficacy of downstream pharmaceutical formulations.

References

• Q1A(R2) Guideline - Stability Testing of New Drug Substances and Products Source: International Council for Harmonisation (ICH) URL:[Link]

• Reconciling Mass Balance in Forced Degradation Studies Source: Pharmaceutical Technology URL:[Link]

• Synthesis of Nitrones Using the Methyltrioxorhenium/Hydrogen Peroxide System Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

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• 2. database.ich.org [database.ich.org]
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Protocols & Analytical Methods

Hydrolysis of methyl ester in Methyl 4-(piperidin-4-yl)oxane-4-carboxylate

An Application Guide to the Hydrolysis of Methyl 4-(piperidin-4-yl)oxane-4-carboxylate

Abstract

This comprehensive application note provides detailed protocols and theoretical background for the hydrolysis of Methyl 4-(piperidin-4-yl)oxane-4-carboxylate to its corresponding carboxylic acid, 4-(piperidin-4-yl)oxane-4-carboxylic acid. The resulting carboxylate is a valuable building block in medicinal chemistry, frequently utilized as an intermediate in the synthesis of novel therapeutics, including analgesics and other pharmacologically active agents.[1][2][3] This guide explores the two primary methodologies for ester hydrolysis: base-catalyzed saponification and acid-catalyzed hydrolysis. We provide an in-depth analysis of the reaction mechanisms, offer step-by-step experimental protocols, and discuss the critical parameters that ensure high yield and purity. This document is intended for researchers, chemists, and professionals in the field of drug development and organic synthesis.

Introduction and Scientific Principles

The conversion of esters to carboxylic acids is a fundamental transformation in organic synthesis. Methyl 4-(piperidin-4-yl)oxane-4-carboxylate incorporates a tetrahydropyran (oxane) ring and a piperidine moiety, structural motifs prevalent in many bioactive molecules.[3][4] The hydrolysis of its methyl ester group is a critical step to enable further synthetic modifications, such as amide bond formation.

Ester hydrolysis can be achieved under either basic or acidic conditions.[5]

• Base-Catalyzed Hydrolysis (Saponification): This is the most common and often preferred method for preparative synthesis.[5] The reaction involves the use of a stoichiometric amount of a strong base, such as sodium hydroxide (NaOH) or lithium hydroxide (LiOH). The process is effectively irreversible because the final step involves the deprotonation of the newly formed carboxylic acid by a strong base, forming a carboxylate salt that is unreactive towards the alcohol byproduct.[6][7][8]

• Acid-Catalyzed Hydrolysis: This method employs a strong acid (e.g., sulfuric acid or hydrochloric acid) as a catalyst in the presence of excess water.[9][10] The reaction is the microscopic reverse of Fischer esterification and is inherently an equilibrium process.[7][11] To drive the reaction to completion, a large excess of water is required.[10][11]

For the synthesis of 4-(piperidin-4-yl)oxane-4-carboxylic acid, base-catalyzed hydrolysis is generally recommended for its irreversibility and typically cleaner reaction profile.

Reaction Mechanism: Base-Catalyzed Saponification

The saponification of Methyl 4-(piperidin-4-yl)oxane-4-carboxylate proceeds via a nucleophilic acyl substitution mechanism. The key steps are outlined below:

• Nucleophilic Attack: A hydroxide ion (from NaOH or LiOH) acts as a nucleophile and attacks the electrophilic carbonyl carbon of the ester.

• Formation of a Tetrahedral Intermediate: This attack breaks the pi bond of the carbonyl group, forming a tetrahedral alkoxide intermediate.[5][6]

• Collapse of the Intermediate: The intermediate is unstable and collapses, reforming the carbon-oxygen double bond. This results in the elimination of the methoxide ion (⁻OCH₃) as the leaving group.

• Irreversible Acid-Base Reaction: The expelled methoxide is a strong base and immediately deprotonates the newly formed carboxylic acid. This acid-base reaction is highly favorable and renders the overall process irreversible, driving the reaction to completion.[6][7]

• Final Protonation: An acidic workup in a separate step is required to protonate the carboxylate salt and yield the final neutral carboxylic acid product.[5][6]

Caption: Mechanism of Base-Catalyzed Ester Hydrolysis.

Experimental Protocols & Methodologies

Safety Precaution: Always wear appropriate Personal Protective Equipment (PPE), including safety glasses, lab coat, and gloves, when performing these procedures. All operations should be conducted in a well-ventilated fume hood.

Protocol 1: Base-Catalyzed Hydrolysis (Saponification)

This protocol is the recommended method for achieving a high yield of the desired carboxylic acid. Lithium hydroxide is chosen for its excellent solubility in mixed aqueous/organic solvent systems.

Materials & Reagents

Reagent/Material	Molar Mass ( g/mol )	Quantity (Example Scale)	Molar Equivalents
Methyl 4-(piperidin-4-yl)oxane-4-carboxylate	229.29	5.00 g	1.0
Lithium Hydroxide Monohydrate (LiOH·H₂O)	41.96	1.83 g	2.0
Tetrahydrofuran (THF)	-	50 mL	-
Water (Deionized)	-	50 mL	-
Hydrochloric Acid (HCl), 3M Aqueous	-	~15 mL (or until pH 2-3)	-
Ethyl Acetate (EtOAc)	-	200 mL for extractions	-
Anhydrous Sodium Sulfate (Na₂SO₄)	-	~10 g	-
Saturated Sodium Chloride (Brine)	-	50 mL	-

Step-by-Step Procedure

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve Methyl 4-(piperidin-4-yl)oxane-4-carboxylate (5.00 g) in THF (50 mL).

• Addition of Base: In a separate beaker, dissolve lithium hydroxide monohydrate (1.83 g) in deionized water (50 mL). Add the aqueous LiOH solution to the flask containing the ester solution.

• Reaction: Heat the reaction mixture to 60°C under reflux using a condenser. Stir vigorously for 4-6 hours.

• Monitoring the Reaction: The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to confirm the disappearance of the starting material.

• Workup - Solvent Removal: After the reaction is complete, cool the mixture to room temperature. Remove the THF using a rotary evaporator.

• Workup - Acidification: Place the remaining aqueous solution in an ice bath. Slowly add 3M HCl solution dropwise with stirring to acidify the mixture to a pH of 2-3. A white precipitate of the carboxylic acid product should form.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 75 mL). Combine the organic layers.

• Drying and Filtration: Wash the combined organic layers with brine (50 mL) to remove residual water.[12] Dry the organic layer over anhydrous sodium sulfate, then filter to remove the drying agent.[12]

• Isolation: Remove the solvent (ethyl acetate) from the filtrate using a rotary evaporator to yield the crude 4-(piperidin-4-yl)oxane-4-carboxylic acid, typically as a white or off-white solid.

• Purification: If necessary, the product can be further purified by recrystallization from a suitable solvent system, such as ethanol/water or acetone.

Protocol 2: Acid-Catalyzed Hydrolysis

This method is an alternative but may require more optimization to maximize yield due to the reversible nature of the reaction.[7]

Materials & Reagents

Reagent/Material	Molar Mass ( g/mol )	Quantity (Example Scale)	Notes
Methyl 4-(piperidin-4-yl)oxane-4-carboxylate	229.29	5.00 g	1.0 eq.
Sulfuric Acid (H₂SO₄), Concentrated (98%)	98.08	5 mL	Catalyst
Water (Deionized)	-	100 mL	Excess Reagent
Sodium Bicarbonate (NaHCO₃), Saturated Solution	-	As needed for neutralization
Ethyl Acetate (EtOAc)	-	200 mL for extractions
Anhydrous Sodium Sulfate (Na₂SO₄)	-	~10 g

Step-by-Step Procedure

• Reaction Setup: In a 250 mL round-bottom flask, combine the Methyl 4-(piperidin-4-yl)oxane-4-carboxylate (5.00 g) with water (100 mL).

• Addition of Acid: While stirring in an ice bath, slowly and carefully add concentrated sulfuric acid (5 mL).

• Reaction: Heat the mixture to reflux (approx. 100°C) with vigorous stirring for 12-24 hours. The use of excess water helps to shift the equilibrium towards the products.[10][11]

• Workup - Neutralization: Cool the reaction mixture in an ice bath. Carefully neutralize the excess acid by slowly adding a saturated solution of sodium bicarbonate until the pH is approximately 7-8. Be cautious as CO₂ gas will evolve.[12]

• Extraction and Isolation: Follow steps 7-10 from the Base-Catalyzed Protocol to extract, dry, isolate, and purify the final product.

Experimental Workflow Overview

The general workflow for the hydrolysis, workup, and isolation of the product is depicted below.

Caption: General experimental workflow for ester hydrolysis.

Purification and Characterization

The final product, 4-(piperidin-4-yl)oxane-4-carboxylic acid, is an amino acid and may exhibit zwitterionic character.

• Purification: The most common method for purifying solid carboxylic acids is recrystallization.[13] The choice of solvent is critical and may require some experimentation; solvent pairs like ethanol/water or methanol/ether are often effective. Alternatively, purification can be achieved by dissolving the crude product in a dilute basic solution, washing with an organic solvent to remove non-acidic impurities, and then re-precipitating the pure acid by adding acid.[13][14]

• Characterization: The identity and purity of the final product should be confirmed using standard analytical techniques:

  • NMR Spectroscopy (¹H and ¹³C): To confirm the molecular structure. The disappearance of the methyl ester signal (~3.7 ppm in ¹H NMR) and the appearance of a broad carboxylic acid proton signal (>10 ppm) are key indicators of a successful reaction.

  • Mass Spectrometry (MS): To confirm the molecular weight of the product.

  • Infrared (IR) Spectroscopy: To identify the functional groups. Look for the appearance of a broad O-H stretch (around 2500-3300 cm⁻¹) and the shift of the C=O stretch of the carboxylic acid.

References

• Study.com. (n.d.). Ester Hydrolysis | Overview, Procedure & Mechanism. Retrieved from [Link]

• LookChem. (n.d.). General procedures for the purification of Carboxylic acids. Chempedia. Retrieved from [Link]

• Ashenhurst, J. (2022, October 27). Basic Hydrolysis of Esters – Saponification. Master Organic Chemistry. Retrieved from [Link]

• Clark, J. (n.d.). Hydrolysing Esters. Chemguide. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Acid Catalyzed Hydrolysis of Esters. Retrieved from [Link]

• Scribd. (n.d.). Acid Catalysed Hydrolysis of Ester Procedure-1. Retrieved from [Link]

• Chemistry Steps. (2020, February 22). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Retrieved from [Link]

• Chemistry Learner. (2021, June 21). Saponification: Definition, Examples, Mechanism, & Application. Retrieved from [Link]

• YouTube. (2026, January 29). Base Catalyzed Hydrolysis of an Ester. Retrieved from [Link]

• Science Madness. (2011, February 17). Nitrile hydrolysis methods to get carboxylic acids. Retrieved from [Link]

• StudySmarter. (2023, October 26). Ester Reactions: Saponification Explained. Retrieved from [Link]

• Google Patents. (n.d.). US3709795A - Purification of carboxylic acids by chemical treatment and distillation.

• ResearchGate. (n.d.). Rapid Saponification of Fatty Acid Methyl Esters with Aqueous Alkali Hydroxide Solutions Using a Long Narrow Tubular Reactor. Retrieved from [Link]

• ResearchGate. (2026, February 27). An optimized synthesis of a key pharmaceutical intermediate methyl 4-[(1-oxopropyl)phenylamino]piperidine-4-carboxylate. Retrieved from [Link]

• University of Calgary. (n.d.). Ch20: Hydrolysis of Esters. Retrieved from [Link]

• Google Patents. (n.d.). US3775450A - Process for purification of carboxylic acids.

• MDPI. (2021, June 22). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. Retrieved from [Link]

• ResearchGate. (2017, July 26). An Efficient and Convenient Procedure for Ester Hydrolysis. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of methyl 1-methylpiperidine-4-carboxylate. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2025, December 26). N-BOC-piperidine-4-carboxylic Acid: A Key Enabler for Chemical Research. Retrieved from [Link]

• ResearchGate. (2012, September). Synthesis and characterization of Piperidine-4-carboxylic acid functionalized Fe 3O 4 nanoparticles as a magnetic catalyst for Knoevenagel reaction. Retrieved from [Link]

• Google Patents. (n.d.). CN115124457B - Synthesis method of 1-methyl-4- (4-piperidinyl) piperazine hydrochloride.

• PMC. (n.d.). Methyl 4-(piperidin-1-ylcarbonyl)benzoate. Retrieved from [Link]

• MDPI. (2023, February 2). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Retrieved from [Link]

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Application and Protocol Guide: Integrating Methyl 4-(piperidin-4-yl)carboxylate Scaffolds in Advanced Peptide Synthesis

Introduction: Beyond the Canonical 20 Amino Acids

In the landscape of modern drug discovery and materials science, the reliance on the 20 proteinogenic amino acids is expanding to embrace a vast world of unnatural amino acids (UAAs). These novel building blocks offer the ability to construct peptidomimetics with enhanced pharmacological profiles, including improved stability against enzymatic degradation, increased potency, and refined selectivity for biological targets.[1][2][3] By incorporating non-natural amino acids, drug designers can effectively "armor-plate" a peptide therapeutic or constrain its conformation to optimize binding to a specific receptor.[1] Among the diverse classes of UAAs, cyclic structures, particularly those containing a piperidine moiety, have garnered significant attention as valuable scaffolds in medicinal chemistry.

This guide provides a comprehensive overview of the application of Methyl 4-(piperidin-4-yl)carboxylate and its derivatives in peptide coupling reactions. We will delve into the underlying principles of peptide bond formation, detail robust protocols for the incorporation of this specific building block, and discuss the critical considerations for achieving high-yield, high-purity peptide products.

The Piperidine Moiety: A Privileged Scaffold in Drug Design

The piperidine ring is a ubiquitous structural motif found in a wide array of pharmaceuticals. Its prevalence stems from its ability to impart favorable physicochemical properties to a molecule, such as improved solubility and metabolic stability. When incorporated into a peptide backbone, the piperidine ring acts as a rigid constraint, influencing the overall three-dimensional structure and, consequently, the biological activity of the peptide. Methyl 4-(piperidin-4-yl)carboxylate, a readily available and versatile building block, serves as an excellent entry point for introducing this valuable scaffold into peptide chains.[4]

Core Principles of Peptide Coupling

The formation of a peptide bond is fundamentally a nucleophilic acyl substitution reaction. The nucleophilic amine group of one amino acid attacks the electrophilic carbonyl carbon of a second, activated amino acid.[5][6] The success of this reaction hinges on the controlled activation of the carboxylic acid, a process facilitated by a diverse arsenal of coupling reagents. These reagents transform the hydroxyl group of the carboxylic acid into a better leaving group, thereby increasing the electrophilicity of the carbonyl carbon.

Common classes of coupling reagents include:

• Carbodiimides: (e.g., DCC, EDC) These are widely used reagents that, in concert with additives like HOBt or HOSu, effectively mediate peptide bond formation while mitigating the risk of racemization.[7][8] The urea byproduct of EDC is water-soluble, simplifying purification.[7]

• Phosphonium Salts: (e.g., BOP, PyBOP) These reagents are known for their high coupling efficiency and are particularly useful for sterically hindered amino acids.

• Uronium/Aminium Salts: (e.g., HBTU, HATU) These are highly efficient coupling reagents that lead to rapid reactions with minimal side products.[5][8]

The choice of coupling reagent is dictated by several factors, including the steric hindrance of the amino acids being coupled, their propensity for racemization, and the desired reaction conditions.[5]

Experimental Workflow: A Visual Guide

The following diagram illustrates a generalized workflow for the incorporation of a piperidine-based unnatural amino acid into a growing peptide chain using solid-phase peptide synthesis (SPPS).

Caption: Generalized workflow for Solid-Phase Peptide Synthesis (SPPS).

Protocols for Peptide Coupling with Methyl 4-(piperidin-4-yl)carboxylate Derivatives

The following protocols provide a starting point for the incorporation of piperidine-based building blocks. It is crucial to note that optimization of reaction times, temperatures, and reagent equivalents may be necessary for specific peptide sequences.

Protocol 1: Standard EDC/HOBt Coupling in Solution Phase

This protocol is suitable for the coupling of an N-protected amino acid to the secondary amine of Methyl 4-(piperidin-4-yl)carboxylate.

Materials:

• N-Fmoc-protected amino acid

• Methyl 4-(piperidin-4-yl)carboxylate hydrochloride

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

• Magnetic stirrer and stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Dissolution: In a round-bottom flask under an inert atmosphere, dissolve the N-Fmoc-protected amino acid (1.0 eq), HOBt (1.1 eq), and Methyl 4-(piperidin-4-yl)carboxylate hydrochloride (1.0 eq) in anhydrous DCM or DMF.

• Base Addition: Cool the solution to 0 °C in an ice bath. Add DIPEA (2.2 eq) dropwise to neutralize the hydrochloride salt and facilitate the reaction.

• Activation: Add EDC (1.2 eq) portion-wise to the cooled solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Once the reaction is complete, dilute the mixture with DCM and wash sequentially with 1 M HCl, saturated NaHCO₃, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Protocol 2: HATU-Mediated Coupling in Solid-Phase Peptide Synthesis (SPPS)

This protocol outlines the incorporation of an Fmoc-protected piperidine-4-carboxylic acid derivative onto a resin-bound peptide chain.

Materials:

• Rink Amide resin with N-terminal deprotected peptide

• Fmoc-N-(4-carboxypiperidinyl)glycine (or other appropriate derivative)

• Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium (HATU)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dimethylformamide (DMF)

• SPPS reaction vessel

• Shaker

Procedure:

• Resin Swelling: Swell the resin in DMF for 30 minutes in the SPPS reaction vessel.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and repeat for an additional 15 minutes to ensure complete removal of the Fmoc protecting group.

• Washing: Wash the resin thoroughly with DMF (3x), DCM (3x), and DMF (3x).

• Coupling Solution Preparation: In a separate vial, dissolve the Fmoc-protected piperidine amino acid (3.0 eq), HATU (2.9 eq), and DIPEA (6.0 eq) in DMF. Allow this pre-activation mixture to stand for 5 minutes.

• Coupling Reaction: Add the pre-activated coupling solution to the resin. Shake the reaction vessel at room temperature for 1-2 hours.

• Monitoring: Perform a Kaiser test to confirm the completion of the coupling reaction (a negative test indicates a complete reaction).

• Washing: Wash the resin thoroughly with DMF (3x), DCM (3x), and DMF (3x). The resin is now ready for the next coupling cycle.

Data Presentation: Key Coupling Reagent Comparison

Coupling Reagent	Activation Mechanism	Advantages	Disadvantages
EDC/HOBt	Carbodiimide activation with racemization suppression	Cost-effective, water-soluble urea byproduct	Slower reaction rates compared to onium salts
HATU	Uronium salt-based activation	High coupling efficiency, fast reaction times, low racemization	Higher cost, potential for side reactions if not used correctly
PyBOP	Phosphonium salt-based activation	Effective for sterically hindered couplings	Byproducts can be difficult to remove

Troubleshooting and Key Considerations

• Incomplete Coupling: This can be due to steric hindrance from the piperidine ring or the growing peptide chain. Strategies to overcome this include double coupling (repeating the coupling step), increasing the reaction time or temperature, or switching to a more potent coupling reagent like HATU.

• Racemization: While less of a concern with the secondary amine of the piperidine ring, racemization of the activated amino acid is always a possibility. The use of additives like HOBt or employing coupling reagents such as HATU can minimize this risk.[8]

• Protecting Group Strategy: The choice of protecting groups for the piperidine nitrogen (if not the point of coupling) and any other functional groups is critical for an orthogonal synthesis strategy. The Boc and Fmoc protecting groups are commonly employed and offer complementary deprotection conditions.

Conclusion

Methyl 4-(piperidin-4-yl)carboxylate and its derivatives are valuable tools for the synthesis of novel peptidomimetics with tailored properties. Understanding the fundamental principles of peptide coupling and selecting the appropriate reagents and reaction conditions are paramount to successfully incorporating these non-natural amino acids. The protocols and considerations outlined in this guide provide a solid foundation for researchers and drug development professionals to leverage the unique structural and functional advantages of piperidine-containing peptides.

References

• Vertex AI Search. (n.d.). Optimizing Peptide Coupling: Key Techniques.
• Vertex AI Search. (n.d.). Peptide Coupling Reactions: Mechanisms, Reagents & Strategies.
• Bachem. (2024, June 4). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
• AAPPTEC. (n.d.). Coupling Reagents.

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. [Link]

• University of Illinois Urbana-Champaign. (2026, February 20). New technique synthesizes non-natural amino acids for advanced peptide therapeutics.
• Wang, Y., et al. (2026, January 30). Expedient Synthesis of N-Protected/C-Activated Unnatural Amino Acids for Direct Peptide Synthesis. Journal of the American Chemical Society.
• ChemRxiv. (n.d.). Peptide Synthesis Using Unprotected Amino Acids.
• BOC Sciences. (2025, November 28). Strategies for Incorporating Unnatural Amino Acids into Proteins.
• Merck Millipore. (n.d.). Unnatural Amino Acids for Peptide Synthesis.
• Chem-Impex. (n.d.). Methyl 4-piperidinecarboxylate.

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• 6. people.uniurb.it [people.uniurb.it]
• 7. bachem.com [bachem.com]
• 8. peptide.com [peptide.com]

Application Note: Advanced Reductive Amination Techniques for Piperidine Functionalization

Executive Summary

Piperidines are ubiquitous pharmacophores, representing one of the most frequently occurring nitrogen heterocycles in FDA-approved therapeutics[1]. Functionalizing the piperidine nitrogen or constructing the piperidine core itself relies heavily on reductive amination—a premier method for robust C–N bond formation. This application note details the mechanistic causality, reagent selection matrices, and validated protocols for direct intermolecular reductive amination, asymmetric reductive transamination (ART), and double reductive amination (DRA).

Mechanistic Causality & Reagent Selection

Reductive amination requires a delicate kinetic and thermodynamic balance between imine/iminium formation and hydride transfer[2].

The Causality of Chemoselectivity: If the chosen reducing agent is too nucleophilic (e.g., standard Sodium Borohydride, NaBH4​ ), it will prematurely reduce the starting carbonyl electrophile into an alcohol before the amine has a chance to condense, severely depressing the yield of the target piperidine[2][3]. To prevent this, sterically hindered and electron-deficient borohydrides are employed:

• Sodium Triacetoxyborohydride (STAB, NaBH(OAc)3​ ): The three electron-withdrawing acetoxy ligands reduce the nucleophilicity of the borohydride anion. This renders STAB essentially inert to most unactivated ketones and aldehydes, but sufficiently reactive to reduce the highly electrophilic iminium ion[2][4].

• Sodium Cyanoborohydride ( NaBH3​CN ): The cyano group provides a similar electron-withdrawing effect. Unlike STAB, NaBH3​CN is stable in relatively strong acid solutions (down to pH ~3), making it ideal for reactions requiring strong acid catalysis to drive iminium formation[2][5].

Mechanistic pathway of reductive amination highlighting chemoselective reduction.

Quantitative Reagent Comparison

Reducing Agent	Chemoselectivity	Optimal pH	Key Application in Piperidine Synthesis
NaBH(OAc)3​ (STAB)	High (Inert to most ketones)	5 - 7	Direct intermolecular reductive amination. Gold standard for general use[4].
NaBH3​CN	Moderate (Stable in acid)	3 - 4	Acid-catalyzed iminium formation; Double reductive amination (DRA)[5].
NaBH4​	Low (Reduces carbonyls rapidly)	8 - 10	Stepwise reductive amination (imine pre-formation strictly required)[3].
[Cp*RhCl2​]2​ / HCOOH	N/A (Transfer Hydrogenation)	Acidic	Asymmetric Reductive Transamination (ART) from pyridinium salts[6].

Protocol 1: Direct Intermolecular Reductive Amination (STAB Method)

Target: N-alkylation of a secondary piperidine. This protocol utilizes STAB, pioneered by Abdel-Magid et al., as the benchmark method due to its safety profile and high chemoselectivity[2][4].

Materials: Piperidine derivative (1.0 eq), Aldehyde/Ketone (1.05 eq), NaBH(OAc)3​ (1.4 - 1.5 eq), 1,2-Dichloroethane (DCE), Glacial Acetic Acid (1.0 eq).

Step-by-Step Methodology:

• Preparation: In an oven-dried round-bottom flask under an inert atmosphere (N2 or Ar), dissolve the piperidine derivative and carbonyl compound in anhydrous DCE to achieve a 0.2 M concentration[3].

  • Causality: DCE is preferred over Dichloromethane (DCM) when gentle heating is required due to its higher boiling point. Furthermore, DCE is less prone to reacting with secondary amines over extended reaction times compared to DCM[3].

• Acid Catalysis: Add glacial acetic acid (1.0 eq).

  • Causality: Weakly basic amines or sterically hindered ketones require mild acid to protonate the hemiaminal intermediate, facilitating the elimination of water to form the reducible iminium ion[3][5].

• Reduction: Add NaBH(OAc)3​ portion-wise at room temperature. Stir for 2-12 hours. Monitor consumption of the starting amine via TLC[3].

• Quench & Workup: Quench the reaction carefully with saturated aqueous NaHCO3​ .

  • Causality: The basic quench neutralizes the acetic acid and safely hydrolyzes any unreacted hydride[3]. Extract the aqueous layer with DCM, dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate in vacuo.

Protocol 2: Asymmetric Reductive Transamination (ART) for N-Aryl Piperidines

Target: Enantiomerically enriched N-(hetero)aryl piperidines from pyridinium salts. Traditional cross-coupling to form N-aryl piperidines often struggles with functional group tolerance. Xiao and co-workers developed a highly effective ART approach using Rh-catalyzed transfer hydrogenation[1][7].

Rh-catalyzed asymmetric reductive transamination (ART) workflow for N-aryl piperidines.

Step-by-Step Methodology:

• Reagent Assembly: To a reaction vial, add the functionalized pyridinium salt (0.5 mmol), the exogenous (hetero)aryl amine (10 eq), and the [Cp*RhCl2​]2​ catalyst (1 mol%)[6].

• Solvent & Reductant Addition: Add a solvent mixture of DCM/ H2​O (15:1, 4.0 mL) followed by formic acid (HCOOH, 24 eq)[6].

  • Causality: Formic acid acts as the primary hydrogen donor for the Rh-catalyzed transfer hydrogenation. Water is strictly required in the solvent mixture to intercept the initial dihydropyridine intermediate, forcing a ring-opening hydrolysis into a dicarbonyl species[1][7].

• Reaction: Stir the mixture at 40 °C in air for 22 hours[6].

• Purification: Neutralize with base, extract with an organic solvent, and purify the resulting diastereomers via flash column chromatography to yield the chiral N-aryl piperidine[1][6].

Protocol 3: Double Reductive Amination (DRA) for Piperidine Core Synthesis

Target: Polyhydroxypiperidines (Iminosugars). DRA is a powerful synthetic tool used to construct the piperidine ring itself by forming the C1–N and C5–N bonds in a single cascade step from a dicarbonyl precursor[8][9].

Step-by-Step Methodology:

• Substrate Preparation: Dissolve the sugar-derived dicarbonyl compound (e.g., a masked dialdehyde) in methanol[8].

• Amine Addition: Add ammonium formate or a primary amine (excess) alongside anhydrous Na2​SO4​ .

  • Causality: Na2​SO4​ acts as an in-situ desiccant to absorb water, driving the thermodynamic equilibrium toward the formation of the cyclic iminium intermediate[8].

• Reduction: Cool the reaction mixture to 0 °C and add NaBH3​CN .

  • Causality: NaBH3​CN is highly soluble in methanol and remains stable under the slightly acidic conditions generated by the ammonium formate buffer[5][8].

• Completion: Warm the mixture to room temperature and stir until the cascade is complete. The resulting polyhydroxypiperidine core can be subsequently functionalized via Protocol 1[8].

References

• Title: Reductive Transamination of Pyridinium Salts to N-Aryl Piperidines Source: National Institutes of Health (NIH) / PMC URL: [Link]

• Title: Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures Source: The Journal of Organic Chemistry (1996) URL: [Link]

• Title: Cyanohydridoborate anion as a selective reducing agent Source: Journal of the American Chemical Society (1971) URL: [Link]

• Title: The Double Reductive Amination Approach to the Synthesis of Polyhydroxypiperidines Source: European Journal of Organic Chemistry (2020) URL: [Link]

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• 9. researchgate.net [researchgate.net]

Scalable Synthesis and Process Optimization of Methyl 4-(piperidin-4-yl)oxane-4-carboxylate

Introduction & Mechanistic Rationale

The incorporation of sp³-rich scaffolds, particularly 4,4-disubstituted oxanes (tetrahydropyrans), is a highly effective strategy in modern medicinal chemistry. Replacing flat aromatic rings with these three-dimensional motifs improves metabolic stability, increases aqueous solubility, and enhances target binding affinity. Methyl 4-(piperidin-4-yl)oxane-4-carboxylate hydrochloride (CAS: 2225144-24-9) serves as a critical, versatile building block for synthesizing complex pharmaceutical active pharmaceutical ingredients (APIs).

The synthesis of this quaternary carbon-containing scaffold presents distinct mechanistic challenges. Direct alkylation of a piperidine enolate with a secondary alkyl halide is prone to E2 elimination and generally results in poor yields. Therefore, a robust, scalable three-step retrosynthetic strategy is employed:

• Base-Mediated Double Alkylation: The oxane ring is constructed via a double alkylation of 2-(pyridin-4-yl)acetonitrile using bis(2-chloroethyl) ether[1].

• Pinner-Type Esterification: The resulting quaternary nitrile is sterically hindered, making standard basic hydrolysis extremely slow. A Pinner-type reaction using anhydrous HCl in methanol effectively drives the equilibrium toward the methyl ester[2].

• Heteroaromatic Hydrogenation: The pyridine ring is selectively reduced to a piperidine ring. Because basic amines can poison palladium catalysts, Adam's catalyst (PtO₂) in an acidic medium is utilized to ensure complete conversion at moderate pressures[3].

Synthetic Strategy & Workflow Diagram

Figure 1: Three-step scalable synthesis of Methyl 4-(piperidin-4-yl)oxane-4-carboxylate.

Step-by-Step Experimental Protocols

Step 1: Synthesis of 4-(Pyridin-4-yl)oxane-4-carbonitrile

Causality: Sodium hydride (NaH) is utilized to irreversibly deprotonate the acidic alpha-protons of 2-(pyridin-4-yl)acetonitrile. Bis(2-chloroethyl) ether acts as the bis-electrophile to close the 6-membered oxane ring via sequential Sₙ2 displacements[1].

• Charge a flame-dried 2 L jacketed reactor with NaH (60% dispersion in mineral oil, 2.5 eq) and anhydrous DMF (500 mL) under an inert N₂ atmosphere.

• Cool the suspension to 0 °C. Add a solution of 2-(pyridin-4-yl)acetonitrile (1.0 eq) in DMF dropwise over 30 minutes. Stir for 1 h at room temperature to form the deep-red enolate.

• Add bis(2-chloroethyl) ether (1.1 eq) dropwise. Safety Note: Bis(2-chloroethyl) ether is highly toxic and a potential carcinogen; handle strictly in a ventilated fume hood[1].

• Heat the reaction mixture to 65 °C for 12 h.

• Cool to 0 °C and quench carefully with saturated aqueous NH₄Cl. Extract with EtOAc (3 x 500 mL), wash with brine, dry over Na₂SO₄, and concentrate. Purify via crystallization from EtOH to yield Intermediate 1.

Step 2: Synthesis of Methyl 4-(pyridin-4-yl)oxane-4-carboxylate

Causality: The quaternary nitrile is highly resistant to standard aqueous hydrolysis due to steric shielding. Bubbling anhydrous HCl gas into methanol generates a highly reactive imidate intermediate (Pinner reaction), which is subsequently hydrolyzed to the ester in situ upon aqueous workup[2].

• Dissolve Intermediate 1 (1.0 eq) in anhydrous methanol (10 volumes).

• Cool the solution to 0 °C and bubble anhydrous HCl gas through the solution until saturation is achieved.

• Seal the vessel (using a pressure-rated tube if scaling down) and heat to reflux (65 °C) for 48 h. Monitor conversion via LC-MS.

• Concentrate the mixture under reduced pressure to remove excess HCl and methanol.

• Dilute the residue with ice water and carefully adjust the pH to 8 using saturated aqueous NaHCO₃.

• Extract with dichloromethane (3 x 300 mL), dry over MgSO₄, and concentrate to yield Intermediate 2.

Step 3: Synthesis of Methyl 4-(piperidin-4-yl)oxane-4-carboxylate Hydrochloride

Causality: PtO₂ (Adam's catalyst) is highly active for the hydrogenation of heteroaromatics. The addition of stoichiometric HCl protonates the resulting piperidine nitrogen, preventing its lone pair from binding to and poisoning the platinum surface[3].

• In a Parr hydrogenation vessel, dissolve Intermediate 2 (1.0 eq) in methanol (10 volumes).

• Add concentrated HCl (1.1 eq) to form the pyridinium salt.

• Carefully add PtO₂ (5 mol%) under a gentle stream of N₂. Safety Note: PtO₂ can be pyrophoric in the presence of methanol vapors.

• Purge the vessel with N₂ (3x), followed by H₂ gas (3x).

• Pressurize the vessel to 50 psi with H₂ and agitate at 50 °C for 16 h[3].

• Vent the H₂ gas and purge with N₂. Filter the mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure and triturate the residue with diethyl ether to yield the target product (CAS: 2225144-24-9) as a white crystalline hydrochloride salt.

Quantitative Data & Process Optimization

Table 1: Optimization of Step 1 (Double Alkylation)

Entry	Base	Solvent	Temp (°C)	Yield (%)	Observation
1	NaOH (50% aq) / TBAB	Toluene	90	45	Significant hydrolysis of starting material
2	K₂CO₃	DMF	100	20	Incomplete conversion
3	NaH (2.5 eq)	THF	65	68	Sluggish reaction rate
4	NaH (2.5 eq)	DMF	65	89	Optimal conditions, clean conversion

Table 2: Optimization of Step 3 (Pyridine Hydrogenation)

Entry	Catalyst	Solvent	Additive	Pressure (psi)	Yield (%)	Observation
1	Pd/C (10%)	MeOH	None	50	<5	Catalyst poisoning by basic nitrogen
2	Pd/C (10%)	MeOH	HCl (1.1 eq)	50	35	Partial conversion
3	PtO₂ (5 mol%)	MeOH	None	50	40	Sluggish conversion
4	PtO₂ (5 mol%)	Glacial AcOH	None	70	85	Good yield, tedious workup
5	PtO₂ (5 mol%)	MeOH	HCl (1.1 eq)	50	94	Optimal conditions, direct isolation of HCl salt

Analytical Characterization

Target: Methyl 4-(piperidin-4-yl)oxane-4-carboxylate Hydrochloride Formula: C₁₂H₂₁NO₃ • HCl Molecular Weight: 263.76 g/mol (salt)

• ¹H NMR (400 MHz, DMSO-d₆): δ 8.80 (br s, 2H, NH₂⁺), 3.75 - 3.65 (m, 2H, oxane eq-H), 3.68 (s, 3H, OCH₃), 3.35 - 3.25 (m, 2H, oxane ax-H), 3.20 - 3.10 (m, 2H, piperidine eq-H), 2.85 - 2.70 (m, 2H, piperidine ax-H), 2.10 - 1.95 (m, 3H, oxane eq-H + piperidine CH), 1.75 - 1.50 (m, 4H, oxane ax-H + piperidine eq-H), 1.45 - 1.30 (m, 2H, piperidine ax-H).

• MS (ESI+): m/z calculated for C₁₂H₂₂NO₃ [M+H]⁺ 228.16, found 228.2.

References

• Sigma-Aldrich. "Methyl 4-(piperidin-4-yl)oxane-4-carboxylate hydrochloride (CAS 2225144-24-9)." Link

• LookChem. "2,2'-Dichlorodiethyl ether - Chemical Properties and Uses." 1

• Royal Society of Chemistry. "Iron-Catalyzed Ring-Opening of Cyclic Carboxylic Acids (Supporting Information)." 2

• Asian Journal of Chemistry. "Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst." 3

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• 2. rsc.org [rsc.org]
• 3. asianpubs.org [asianpubs.org]

Solvent selection for reactions involving Methyl 4-(piperidin-4-yl)oxane-4-carboxylate

An Application Guide to Solvent Selection for Reactions of Methyl piperidine-4-carboxylate and its Analogues

A Note on Nomenclature: The compound "Methyl 4-(piperidin-4-yl)oxane-4-carboxylate" specified in the topic is not a standard chemical structure. This guide proceeds under the assumption that the intended molecule is Methyl piperidine-4-carboxylate , a widely used and structurally related building block in medicinal and synthetic chemistry. The principles and protocols discussed herein are directly applicable to this compound and other piperidine derivatives featuring a secondary amine.

Introduction: The Strategic Role of the Solvent

Methyl piperidine-4-carboxylate is a versatile synthetic intermediate, valued for its robust piperidine core and two key functional handles: a secondary amine and a methyl ester.[1] The secondary amine, in particular, serves as a primary site for molecular diversification, enabling the synthesis of a vast array of pharmacologically active compounds through N-alkylation, N-acylation, and N-arylation.[2][3]

The success of these transformations—measured in terms of yield, purity, and reaction rate—is critically dependent on the choice of solvent. A solvent is not merely an inert medium but an active participant that influences reaction mechanisms by stabilizing or destabilizing reactants, intermediates, and transition states.[4] This guide provides researchers, scientists, and drug development professionals with a detailed framework for rational solvent selection in key reactions involving Methyl piperidine-4-carboxylate, supported by field-proven protocols and mechanistic insights.

Physicochemical Profile & General Solubility

Understanding the inherent properties of Methyl piperidine-4-carboxylate is the foundation of solvent selection.

• Structure and Polarity: The molecule contains a polar secondary amine (a hydrogen bond donor and acceptor) and a polar ester group, but also a significant nonpolar aliphatic backbone. This amphiphilic character dictates its solubility.

• Solubility Profile: It is a liquid at room temperature and is slightly soluble in water.[3] It exhibits good solubility in a range of organic solvents, including alcohols (Methanol, Ethanol), chlorinated solvents (Dichloromethane, 1,2-Dichloroethane), ethers (Tetrahydrofuran, Dioxane), and polar aprotic solvents (Dimethylformamide, Acetonitrile). Its solubility in nonpolar solvents like hexanes is limited.

Core Principles of Solvent Selection for Amine Chemistry

The reactivity of the secondary amine in Methyl piperidine-4-carboxylate is governed by the availability of its lone pair of electrons.[5] Solvent choice directly modulates this nucleophilicity.

• Polar Protic Solvents (e.g., Methanol, Ethanol, Water): These solvents possess acidic protons and can form strong hydrogen bonds with the amine's lone pair. This "caging" effect, known as solvation, can stabilize the amine in its ground state but hinder its ability to act as a nucleophile, thereby slowing down certain reactions.[4] However, they can be advantageous in reactions where proton transfer is key, such as in imine formation during reductive amination.[6]

• Polar Aprotic Solvents (e.g., DMF, DMSO, Acetonitrile, DCM): These solvents have high dielectric constants but lack acidic protons. They are excellent at stabilizing charged intermediates and transition states, which are common in amine alkylations, without deactivating the amine nucleophile through hydrogen bonding.[4] This often leads to significant rate enhancements.[4]

• Nonpolar Aprotic Solvents (e.g., Toluene, Hexane, Dioxane): These solvents poorly solvate charged species. Reactions that proceed through polar transition states are typically much slower in nonpolar solvents due to a lack of stabilization.[4] However, they are the preferred choice for reactions that are sensitive to moisture or require high temperatures, such as many transition-metal-catalyzed couplings.[7]

Reaction-Specific Solvent Selection and Protocols

The optimal solvent is dictated by the specific transformation being performed.

N-Alkylation Reactions

N-alkylation introduces an alkyl group onto the piperidine nitrogen. The two primary methods are direct alkylation with an alkyl halide and reductive amination.

This reaction proceeds via a bimolecular nucleophilic substitution (Sₙ2) mechanism, where the piperidine nitrogen attacks an electrophilic alkyl halide. The transition state involves significant charge development.[4]

Solvent Causality: Polar aprotic solvents are the premier choice for this reaction. They effectively stabilize the polar transition state, lowering the activation energy, while leaving the amine nucleophile's lone pair highly available for attack.[4]

• Recommended Solvents: Acetonitrile (ACN), N,N-Dimethylformamide (DMF).

• Avoid: Polar protic solvents like methanol can slow the reaction by solvating the amine.[4] Nonpolar solvents provide poor stabilization for the transition state, resulting in very slow reactions.[4]

Protocol 1: N-Ethylation using Ethyl Bromide

• To a stirred solution of Methyl piperidine-4-carboxylate (1.0 equiv.) in anhydrous acetonitrile (0.1 M), add potassium carbonate (K₂CO₃) (2.0 equiv.) as a mild base to scavenge the HBr byproduct.

• Add ethyl bromide (1.2 equiv.) to the suspension.

• Heat the reaction mixture to 60 °C and monitor its progress by TLC or LC-MS. The reaction is typically complete within 4-8 hours.

• Upon completion, cool the mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the desired N-ethylpiperidine derivative.

This powerful method involves the reaction of the amine with an aldehyde or ketone to form an iminium ion intermediate, which is then reduced in situ to the target N-alkylated amine.[8] The choice of solvent is critically linked to the choice of reducing agent.[6][9]

Solvent Causality: The solvent must be compatible with the reducing agent and capable of dissolving all reactants.

• For Sodium Triacetoxyborohydride (NaBH(OAc)₃): This is a mild and selective reducing agent that preferentially reduces the iminium ion over the carbonyl.[6] It is sensitive to water and not highly compatible with protic solvents like methanol.[9] Anhydrous chlorinated solvents are ideal.

  • Recommended Solvents: 1,2-Dichloroethane (DCE), Dichloromethane (DCM).[10]

• For Sodium Cyanoborohydride (NaBH₃CN) or Sodium Borohydride (NaBH₄): These reagents are compatible with protic solvents. Methanol is often used as it can accelerate the initial imine formation.[6][9] However, NaBH₄ can also reduce the starting aldehyde/ketone, so a two-step procedure is sometimes necessary.[6]

Caption: Decision Tree for Solvent Selection.

Protocol 4: Buchwald-Hartwig Coupling with 4-Bromotoluene

• To a flame-dried Schlenk tube, add the palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%), the phosphine ligand (e.g., Xantphos, 5 mol%), and sodium tert-butoxide (NaOtBu) (1.4 equiv.).

• Seal the tube, then evacuate and backfill with an inert gas (e.g., argon). Repeat this cycle three times.

• Under a positive pressure of argon, add 4-bromotoluene (1.0 equiv.) and Methyl piperidine-4-carboxylate (1.2 equiv.).

• Add anhydrous, deoxygenated toluene via syringe to achieve a final concentration of ~0.1 M.

• Seal the Schlenk tube tightly and place it in a preheated oil bath at 100 °C.

• Stir the reaction vigorously for 12-24 hours, monitoring by LC-MS.

• After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite to remove the palladium catalyst.

• Wash the filtrate with water and brine, then dry the organic layer over anhydrous Na₂SO₄.

• Filter, concentrate, and purify by column chromatography to yield the N-arylated product.

Summary and Data Presentation

The appropriate solvent is intrinsically linked to the reaction mechanism and reagents. The table below summarizes the recommendations.

Reaction Type	Mechanism	Key Solvent Characteristics	Recommended Solvents	To Avoid
Direct N-Alkylation	Sₙ2	Polar, Aprotic	Acetonitrile, DMF	Protic (MeOH), Nonpolar (Toluene)
Reductive Amination	Imine formation & reduction	Aprotic (for NaBH(OAc)₃) or Protic (for NaBH₄)	DCE, DCM, THF, MeOH	Solvents reactive with the reducing agent
N-Acylation	Nucleophilic Acyl Sub.	Polar, Aprotic	DMF, DCM	Protic (MeOH, H₂O)
N-Arylation	Pd-catalyzed Cross-Coupling	Anhydrous, Aprotic, High-boiling	Toluene, Dioxane	Protic, Chlorinated, Water, Oxygen

References

• A Comparative Analysis of Solvent Effects on the Alkylation of Secondary Amines: A Representative Study. (2025). Benchchem.
• Technical Support Center: Optimizing Reductive Amination for Piperidine Synthesis. (2025). Benchchem.
• Application Notes and Protocols: Buchwald-Hartwig Amination of Aryl Halides with tert-butyl 4-(methylamino)piperidine-1-carboxyl. (2025). Benchchem.
• Chemical Properties of Amines. (2026). CK-12 Foundation.
• Solvent effect, quantification and correlation analysis of the nucleophilicities of cyclic secondary amines. (2022). ResearchGate.
• Methyl 4-piperidinecarboxylate. (n.d.). Chem-Impex.
• Methyl piperidine-4-carboxylate, 98% 25 g. (n.d.). Thermo Scientific Chemicals.
• SYNTHESIS AND PHARMACOLOGICAL EVALUATION OF NOVEL BENZOYL DERIVATIVES OF PIPERIDINE-4-CARBOXAMIDE. (2014). IJRPC.
• Synthesis of Aminoethyl‐Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties. (n.d.). PMC.
• Application Notes and Protocols for the Use of N-Methyl-1-(piperidin-4-YL)methanamine in Solid-Phase Synthesis. (2025). Benchchem.
• Synthesis and pharmacological evaluation of novel benzoyl derivatives of piperidine-4-carboxamide. (2014). IJRPC.
• Buchwald-Hartwig Amination. (2023). Chemistry LibreTexts.
• Methyl 4-Piperidinecarboxylate. (n.d.). Tokyo Chemical Industry (India) Pvt. Ltd..
• Buchwald–Hartwig amination. (n.d.). Wikipedia.
• Reductive Amination Routes in the Synthesis of Piperidine IminoSugars. (n.d.). ResearchGate.
• Buchwald–Hartwig amination. (n.d.). Wikipedia.
• Reductive Amination - Common Conditions. (n.d.). organic-chemistry.org.
• Amide bond formation: beyond the myth of coupling reagents. (2008). Luxembourg Bio Technologies.
• Amine synthesis by reductive amination (reductive alkylation). (n.d.). Organic Chemistry Portal.
• Application Notes and Protocols for N-Alkylation of 4-(Piperidin-4-yl)aniline. (2025). Benchchem.
• Coupling Reagents in Amide Synthesis. (2011). Scribd.

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• 10. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of Methyl 4-(piperidin-4-yl)oxane-4-carboxylate

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of Methyl 4-(piperidin-4-yl)oxane-4-carboxylate. As a spirocyclic compound incorporating a piperidine moiety, this molecule holds significant interest in medicinal chemistry for its potential to offer novel three-dimensional structures for drug design.[1][2][3] This guide provides in-depth troubleshooting advice and frequently asked questions to help you navigate the complexities of its synthesis and optimize your yields.

Proposed Synthetic Pathway

While a definitive, universally optimized synthesis for Methyl 4-(piperidin-4-yl)oxane-4-carboxylate may not be widely published, a chemically sound and logical approach can be proposed based on established methodologies for the synthesis of spiropiperidines.[1] This guide will base its troubleshooting on a plausible multi-step synthesis starting from a protected piperidin-4-one.

A potential synthetic route is outlined below:

Caption: A general workflow for troubleshooting synthesis problems.

Frequently Asked Questions (FAQs)

Q1: What is the significance of the spirocyclic structure in Methyl 4-(piperidin-4-yl)oxane-4-carboxylate?

Spirocyclic scaffolds are of great interest in medicinal chemistry because their rigid, three-dimensional nature can lead to improved pharmacological properties. [1][2]This defined spatial arrangement of substituents can result in higher binding affinity and selectivity for biological targets compared to more flexible, linear molecules. [3] Q2: Are there any specific safety precautions I should take during this synthesis?

Yes. Many of the reagents used in this synthesis are hazardous.

• Organometallic Reagents (Grignard, Organolithium): These are pyrophoric and react violently with water. They must be handled under an inert atmosphere.

• Strong Acids and Bases (TFA, NaH, t-BuOK): These are corrosive and should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, and used in a fume hood.

• Solvents: Many organic solvents are flammable and have associated health risks. Always consult the Safety Data Sheet (SDS) for each chemical before use.

Q3: Can I use a different protecting group for the piperidine nitrogen?

Yes, other protecting groups can be used. The choice of protecting group depends on its stability to the reaction conditions in subsequent steps and the ease of its removal.

• Benzyl (Bn): This is a robust protecting group that can be removed by catalytic hydrogenation. This method is advantageous as it often results in high yields and clean reactions. [4]* Carbobenzyloxy (Cbz): Also removable by catalytic hydrogenation. The Boc group is often chosen for its ease of removal under acidic conditions, which avoids the need for high-pressure hydrogenation.

Q4: How can I confirm the structure of my final product?

A combination of analytical techniques should be used to confirm the structure and purity of Methyl 4-(piperidin-4-yl)oxane-4-carboxylate:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): This will provide detailed information about the chemical structure, including the connectivity of atoms and the number of protons and carbons in different environments.

• Mass Spectrometry (MS): This will confirm the molecular weight of the compound.

• Infrared (IR) Spectroscopy: This can be used to identify key functional groups, such as the ester carbonyl and the N-H bond of the secondary amine.

• High-Performance Liquid Chromatography (HPLC): This is useful for assessing the purity of the final compound.

References

• Hussain, A. A., & Al-Allaf, T. A. K. (2022). Spiro heterocycles bearing piperidine moiety as potential scaffold for antileishmanial activity: synthesis, biological evaluation, and in silico studies. RSC Advances, 12(55), 35843–35858. [Link]

• Hussain, A. A., & Al-Allaf, T. A. K. (2022). Spiro heterocycles bearing piperidine moiety as potential scaffold for antileishmanial activity: synthesis, biological evaluation, and in silico studies. Taylor & Francis Online, 21(1), 2269-2285. [Link]

• Douglas, C. J., & Overman, L. E. (2018). Synthesis of Spirocyclic Piperidines by Radical Hydroarylation. Organic Letters, 20(15), 4574–4577. [Link]

• Kiricojević, V. D., et al. (2002). An optimized synthesis of a key pharmaceutical intermediate methyl 4-[(1-oxopropyl)phenylamino]piperidine-4-carboxylate. Journal of the Serbian Chemical Society, 67(12), 793-802. [Link]

• Kiricojević, V. D., et al. (2002). An optimized synthesis of a key pharmaceutical intermediate methyl 4-[(1-oxopropyl)phenylamino]piperidine-4-carboxylate. SciSpace. [Link]

• Štefane, B., et al. (2021). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. Molecules, 26(13), 3808. [Link]

• PrepChem. (n.d.). Synthesis of methyl 1-methylpiperidine-4-carboxylate. PrepChem. [Link]

• CN115124457B - Synthesis method of 1-methyl-4- (4-piperidinyl) piperazine hydrochloride. (2022).

• El-Kashef, H., et al. (2012). A Convenient Route to 4-Carboxy-4-Anilidopiperidine Esters and Acids. Molecules, 17(12), 14384-14401. [Link]

• Štefane, B., et al. (2021). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. MDPI. [Link]

• An Improved Scalable Process for Synthesis of Piperidin-4-yl-carbamates. (2019). ResearchGate. [Link]

• WO2018082441A1 - Preparation method for 4-methylenepiperidine or acid addition salt thereof. (2018).

• Goel, K. K., et al. (2008). Synthesis and Antimicrobial Activity of Piperidin-4-one Derivatives. Biomedical and Pharmacology Journal, 1(1). [Link]

• Method for purifying 2-[(4-chlorophenyl)(piperidin-4-yloxy)methyl]pyridine. (2014). Patsnap Eureka. [Link]

• Kasal, A., et al. (1997). Synthesis of 24-(Piperidin-1-yl, Morpholin-4-yl and 4-Methylpiperazin-1-yl)-5beta-cholan-3alpha-ols and Four Hydroxylated 23-(4,5-Dihydroimidazol-2-yl)-24-nor-5beta-cholanes. Collection of Czechoslovak Chemical Communications, 62(3), 470-480. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. img01.pharmablock.com [img01.pharmablock.com]
• 3. Synthesis of Spirocyclic Piperidines by Radical Hydroarylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Overcoming solubility issues of piperidine-oxane derivatives in water

Welcome to the Technical Support Center for Formulation and Drug Delivery. As a Senior Application Scientist, I have designed this resource to help you systematically troubleshoot and resolve the aqueous solubility bottlenecks frequently encountered with piperidine-oxane (tetrahydropyran) derivatives.

Rather than relying on trial-and-error, this guide is built on mechanistic causality and self-validating workflows to ensure your formulation strategies are both scientifically rigorous and scalable.

Section 1: The Mechanistic "Why" (FAQs)

Q1: Why do my piperidine-oxane derivatives exhibit poor aqueous solubility despite the presence of a basic nitrogen and an ether oxygen? A1: The core scaffold is inherently hydrophilic. Piperidine is a basic secondary amine with a pKa of approximately 11.2, making it highly polar and capable of hydrogen bonding. Furthermore, the oxane (tetrahydropyran or THP) ring is frequently utilized in drug discovery as a bioisostere for cyclohexane; replacing a methylene group with an oxygen atom introduces a hydrogen bond acceptor, which typically lowers lipophilicity and improves pharmacokinetic parameters[1].

However, in advanced drug discovery (e.g., spirocyclic scaffolds or kinase inhibitors), this core is often decorated with bulky, lipophilic aromatic appendages[2]. These functional groups drive up the partition coefficient (logP) and strengthen the crystal lattice energy. When the thermodynamic penalty of breaking the crystal lattice exceeds the solvation energy provided by the piperidine-oxane core, the compound becomes practically insoluble in water[3].

Q2: How does the specific conformation of the oxane ring affect my formulation strategy? A2: The THP ring is a rigid form of a linear ether, meaning it has lower conformational entropy[1]. While it increases the fraction of sp3-hybridized carbons ( Fsp3​ )—a metric generally correlated with superior aqueous solubility[2]—its rigid chair conformation can sometimes facilitate tight, highly ordered crystal packing. Additionally, the saturated oxane heterocycle possesses a high proton affinity; under acidic conditions, proton-heteroatom interactions can unexpectedly enhance solubility[4]. If your compound exhibits a high melting point ( Tm​ ), the insolubility is lattice-dominated, meaning you must prioritize crystal-disrupting technologies like Amorphous Solid Dispersions (ASDs) over simple co-solvents[5].

Section 2: Diagnostic Workflow

Before selecting a formulation strategy, you must determine whether your solubility issue is driven by high lipophilicity (solvation-limited) or a strong crystal lattice (solid-state limited).

Diagnostic decision tree for resolving piperidine-oxane solubility issues.

Section 3: Troubleshooting Guides & Self-Validating Protocols

Issue A: Precipitation in Intestinal Fluid (pH-Dependent Solubility Drop)

Symptom: The compound dissolves beautifully in simulated gastric fluid (pH 1.2) but crashes out as a precipitate when transitioned to simulated intestinal fluid (pH 6.8). Causality: The piperidine nitrogen is fully protonated in the stomach, rendering it highly soluble. As the pH approaches the molecule's pKa, the equilibrium shifts toward the uncharged free base, which rapidly precipitates due to the hydrophobic oxane appendages. Solution: Generate a thermodynamically stable inclusion complex using Sulfobutyl-ether-β-cyclodextrin (SBE-β-CD). SBE-β-CD is particularly effective here: its hydrophobic cavity encapsulates the lipophilic bulky groups, while its anionic sulfobutyl arms form favorable electrostatic interactions with the basic piperidine moiety, dramatically increasing the stability constant[6].

Protocol: Phase-Solubility Profiling with SBE-β-CD

• Preparation: Prepare a series of SBE-β-CD solutions ranging from 0 to 50 mM in a pH 6.8 phosphate buffer. Causality: Buffering ensures the ionization state of the piperidine remains constant across all test vials, isolating the complexation effect.

• Saturation: Add an excess amount of the piperidine-oxane API to each vial. Causality: Excess solid is required to maintain a saturated solution, which is the fundamental thermodynamic requirement for accurate phase-solubility profiling.

• Equilibration: Seal the vials and incubate in a shaking water bath at 37°C for 72 hours[3]. Causality: Host-guest complexation is a dynamic equilibrium process; premature sampling will lead to false-negative solubility data.

• Filtration: Centrifuge the samples and filter the supernatant using a 0.45 µm hydrophilic PTFE syringe filter.

• Self-Validation Checkpoint: Analyze the filtrate via HPLC. Plot the API concentration against the SBE-β-CD concentration.

  • Validation: If the plot is strictly linear ( AL​ -type), you have successfully validated a 1:1 inclusion complex. If the curve plateaus ( BS​ -type), the complex itself has limited solubility, indicating you must pivot to an Amorphous Solid Dispersion.

Issue B: Salt Formation Fails to Achieve Target Exposure

Symptom: You formed a hydrochloride (HCl) salt of the piperidine nitrogen, but the aqueous solubility remains below 1 mg/mL, or the dissolution rate is unacceptably slow. Causality: While salt formation increases polarity, the chloride counterion can sometimes pack too efficiently with the rigid oxane ring, creating a salt with an excessively high crystal lattice energy. Alternatively, the common-ion effect from high chloride concentrations in physiological fluids can suppress dissolution. Solution: Disrupt the crystal lattice entirely by formulating an Amorphous Solid Dispersion (ASD) via Spray Drying[5].

Protocol: Spray-Dried Dispersion (SDD) Preparation

• Solvent Selection: Dissolve the API and a hydrophilic polymeric precipitation inhibitor (e.g., HPMC-AS) in a volatile solvent system (e.g., Dichloromethane/Methanol 1:1 v/v). Causality: The solvent ensures molecular-level mixing of the drug and polymer, destroying the pre-existing crystal lattice.

• Atomization & Drying: Process the solution through a laboratory spray dryer. Set the inlet temperature 10-15°C above the solvent's boiling point. Causality: Rapid solvent evaporation kinetically traps the API in a high-energy amorphous state before the molecules have time to organize into a low-energy crystal lattice.

• Secondary Drying: Place the collected powder in a vacuum desiccator for 24 hours. Causality: Residual solvent acts as a plasticizer, lowering the glass transition temperature ( Tg​ ) and risking premature recrystallization.

• Self-Validation Checkpoint: Analyze the resulting powder via Powder X-Ray Diffraction (PXRD) and Differential Scanning Calorimetry (DSC).

  • Validation: The PXRD diffractogram must show a broad "halo" with no sharp Bragg peaks. The DSC thermogram must exhibit a single Tg​ . If multiple Tg​ s or melting endotherms are present, phase separation has occurred, validating that the polymer-to-API ratio must be increased.

Section 4: Quantitative Strategy Comparison

To aid in selecting the correct formulation pathway, reference the quantitative parameters in the table below.

Enhancement Strategy	Target Physicochemical Profile	Primary Mechanism of Action	Expected Solubility Gain	Self-Validation Metric
Salt Formation	Ionizable basic amine (pKa > 7), low Tm​	Lowers pH of the microenvironment; increases solvation energy.	10x - 100x	Counterion stoichiometric ratio via Ion Chromatography
Cyclodextrin (SBE-β-CD)	High logP, bulky hydrophobic appendages	Encapsulates lipophilic moieties; shields from aqueous environment.	5x - 50x	AL​ -type linear phase solubility plot
Amorphous Solid Dispersion	High Tm​ (>150°C) (Lattice-limited solubility)	Disrupts crystal lattice; provides supersaturation in GI tract.	10x - 500x	Single Tg​ on DSC; Broad Halo on PXRD

References

• Ali, S., et al. (2024). "Enhancing solubility and stability of piperine using β-cyclodextrin derivatives: computational and experimental investigations." PubMed. Available at: [Link]

• Ataman Kimya. "PIPERIDINE." Atamanchemicals.com. Available at:[Link]

• Hwang, S. H., et al. (2020). "Preparation and Evaluation of Soluble Epoxide Hydrolase Inhibitors with Improved Physical Properties and Potencies for Treating." eScholarship. Available at: [Link]

• PriMera Scientific. (2026). "Strategies for Improving Solubility and Dissolution of Poorly Water-Soluble Drugs: Current Developments and Pharmaceutical Applications." Primerascientific.com. Available at:[Link]

Sources

• 1. img01.pharmablock.com [img01.pharmablock.com]
• 2. img01.pharmablock.com [img01.pharmablock.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. escholarship.org [escholarship.org]
• 5. primerascientific.com [primerascientific.com]
• 6. Enhancing solubility and stability of piperine using β-cyclodextrin derivatives: computational and experimental investigations - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing crystallization conditions for Methyl 4-(piperidin-4-yl)oxane-4-carboxylate

Welcome to the Technical Support Center for the crystallization optimization of Methyl 4-(piperidin-4-yl)oxane-4-carboxylate .

This guide is designed for researchers and process chemists facing challenges in isolating this specific active pharmaceutical ingredient (API) intermediate. Due to its structural features—a basic secondary amine (piperidine), a flexible tetrahydropyran (oxane) ring, and a reactive methyl ester—this molecule is highly prone to oiling out (liquid-liquid phase separation), transesterification, and polymorphic instability.

Below, you will find field-proven troubleshooting FAQs, mechanistic explanations, quantitative matrices, and self-validating standard operating protocols (SOPs) to ensure robust, high-yield crystallization.

Crystallization Optimization Workflow

Fig 1. End-to-end crystallization optimization workflow for piperidine-derivatives.

Part 1: Troubleshooting Guides & FAQs

Q1: My free base material consistently "oils out" instead of crystallizing. How do I force a crystalline solid? A1: You are experiencing Liquid-Liquid Phase Separation (LLPS). The free base of Methyl 4-(piperidin-4-yl)oxane-4-carboxylate has high conformational flexibility, resulting in a low lattice energy and a melting point that often sits below the temperature of supersaturation.

• The Causality: When supersaturation is achieved above the solute's melting point in the solvent mixture, the system minimizes free energy by separating into a solute-rich liquid phase (oil) rather than a solid crystal.

• The Solution: You must increase the lattice energy by forming a salt. The piperidine nitrogen is highly basic (pKa ~10.5). According to the "Rule of 3," selecting a counterion with a pKa at least 3 units lower than the API ensures complete proton transfer and stable salt formation[1]. Converting this molecule to its Hydrochloride salt (CAS 2225144-24-9) significantly raises the melting point, shifting the phase diagram to favor solid-liquid equilibrium[2].

Q2: I am seeing a new, inseparable impurity in my HPLC after cooling crystallization in Ethanol. What is happening? A2: You are observing transesterification .

• The Causality: Your molecule contains a methyl ester. When heated in ethanol (a nucleophilic solvent) during the dissolution phase of cooling crystallization, trace amounts of base (such as unprotonated piperidine) or acid can catalyze the exchange of the methoxy group for an ethoxy group, generating the ethyl ester analog.

• The Solution: Always match the alcoholic solvent to the ester alkyl group. Use Methanol as your primary solvent. If transesterification still occurs, switch to a non-nucleophilic solvent system like Acetone/MTBE.

Q3: During antisolvent addition, the product precipitates as a sticky, amorphous mass. How do I get a crystalline solid? A3: This is a classic symptom of catastrophic nucleation caused by exceeding the Metastable Zone Width (MSZW).

• The Causality: Rapid addition of an antisolvent creates extreme localized supersaturation at the injection point. This forces the rapid precipitation of kinetically favored amorphous solids rather than the thermodynamically stable crystalline form[3],[4].

• The Solution: Decrease the antisolvent addition rate and increase the agitation rate to ensure homogeneous mixing[3]. Implement a controlled, stepwise addition profile and introduce 1-2% w/w seed crystals of the desired polymorph before adding the bulk of the antisolvent[5].

Q4: My cooling crystallization yields a broad particle size distribution (PSD) with too many fines, causing severe filtration bottlenecks. How can I optimize this? A4: Your cooling profile is likely linear, which is detrimental to crystal growth.

• The Causality: Solubility typically decreases exponentially with temperature. A linear cooling rate generates a massive spike in supersaturation early in the process, pushing the system outside the MSZW and triggering secondary nucleation (fines)[6].

• The Solution: Implement a parabolic (non-linear) cooling profile [7]. Slow cooling at high temperatures matches the slow initial rate of crystal surface area growth. As the crystals grow and surface area increases, the cooling rate can be accelerated. This keeps supersaturation constant and safely within the MSZW, eliminating fines[6].

Fig 2. Logical relationship between cooling rate, MSZW, and final crystal morphology.

Part 2: Quantitative Data & System Matrices

Table 1: Salt Screening Counterion Matrix for Piperidine Nitrogen (pKa ~10.5)

Counterion	pKa	ΔpKa	Expected Solid State	Risk Factor / Notes
Hydrochloric Acid	-3.0	13.5	Crystalline Salt	Optimal. High crystallinity; watch for hygroscopicity if excess HCl is used.
Methanesulfonic Acid	-1.9	12.4	Crystalline Salt	High risk of forming Potential Genotoxic Impurities (PGIs) if alcohols are present.
Citric Acid	3.1	7.4	Co-crystal / Mixture	Bulky counterion may sterically hinder efficient crystal lattice packing.
Acetic Acid	4.7	5.8	Liquid / Amorphous	Insufficient ΔpKa. High risk of disproportionation back to free base.

Table 2: Solvent / Antisolvent Compatibility Matrix (For HCl Salt)

Primary Solvent	Antisolvent	Transesterification Risk	Recommendation & Causality
Methanol	Ethyl Acetate	Low	Highly Recommended. Methyl-to-methyl exchange is invisible. Sharp solubility drop with EtOAc.
Ethanol	Heptane	High	Avoid. Heating promotes conversion to the ethyl ester impurity.
Acetone	MTBE	None	Acceptable. Good alternative if alcohols must be avoided, though solubility is lower.
Water	Acetone	High	Avoid. High risk of ester hydrolysis at elevated temperatures.

Part 3: Detailed Experimental Protocols

Protocol A: Miniaturized 96-Well Plate Salt Screening

This self-validating protocol minimizes API consumption while identifying the optimal counterion to prevent oiling out[2].

• Preparation: Dispense 5 mg of Methyl 4-(piperidin-4-yl)oxane-4-carboxylate free base into each well of a glass-coated 96-well plate.

• Counterion Addition: Add 1.05 molar equivalents of various counterions (refer to Table 1) as standardized 0.1 M solutions.

• Solvent Dispensation: Add 100 µL of screening solvents (e.g., MeOH, Acetone, THF) to respective wells.

• Thermal Cycling: Seal the plate. Heat to 50°C at 1°C/min, hold for 1 hour to ensure dissolution, then cool to 5°C at a slow rate of 0.1°C/min. Cycle 3 times to promote Ostwald ripening.

• Validation: Evaporate residual solvent under a gentle N2 stream. Analyze hits directly in the plate using high-throughput in-situ Raman spectroscopy or Powder X-Ray Diffraction (PXRD) to confirm crystallinity and rule out amorphous precipitation.

Protocol B: Optimized Parabolic Cooling & Antisolvent Crystallization of the HCl Salt

This protocol utilizes controlled supersaturation to guarantee large, pure crystals and prevent catastrophic nucleation[8],[7].

• Dissolution: Suspend 100 g of the crude HCl salt in 500 mL of Methanol. Heat to 55°C under moderate agitation (250 RPM) until complete dissolution is achieved.

• Polish Filtration: Pass the hot solution through a 0.45 µm PTFE filter into a pre-warmed crystallizer. Causality: Removing foreign particulates prevents uncontrolled heterogeneous nucleation.

• Seeding: Cool the solution linearly to 45°C. Add 1.5% w/w of pure, milled seed crystals (Form A). Age the slurry for 60 minutes to allow the seed surfaces to heal and establish the crystal lattice template.

• Parabolic Cooling: Implement a parabolic cooling profile from 45°C to 20°C over 4 hours using the following equation:

  T(t)=Tstart​−(Tstart​−Tend​)×(t/ttotal​)3

  Causality: This maintains a constant supersaturation within the MSZW, favoring the growth of the seeds over the nucleation of fines.

• Antisolvent Addition: At 20°C, begin the addition of 1000 mL of Ethyl Acetate (antisolvent). Use a micromixer or subsurface dip tube to add the antisolvent at a strictly controlled rate of 4 mL/min while increasing agitation to 400 RPM[3],[4].

• Isolation: Age the final slurry at 10°C for 2 hours. Filter via Nutsche filter, wash the cake with 2 bed-volumes of cold (5°C) Ethyl Acetate, and dry under vacuum at 40°C until constant weight is achieved.

References

• Pharmaceutical Crystallization in drug development Syrris URL: [Link]

• Optimization of batch cooling crystallization systems considering crystal growth, nucleation and dissolution. Part I: Simulation DOI.org / Chemical Engineering Research and Design URL:[Link]

• Model-Based Optimization of Cooling Crystallization of Active Pharmaceutical Ingredients Undergoing Thermal Degradation ACS Publications URL:[Link]

• Special Issue : Anti-Solvent Crystallization MDPI URL:[Link]

• Antisolvent Crystallization of Telmisartan Using Stainless-Steel Micromixing Membrane Contactors PMC / NIH URL:[Link]

• Selection of a Water-Soluble Salt Form of a Preclinical Candidate, IIIM-290: Multiwell-Plate Salt Screening and Characterization PMC / NIH URL:[Link]

• Advanced Methodologies for Pharmaceutical Salt Synthesis Crystal Growth & Design / ACS URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Selection of a Water-Soluble Salt Form of a Preclinical Candidate, IIIM-290: Multiwell-Plate Salt Screening and Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Antisolvent Crystallization of Telmisartan Using Stainless-Steel Micromixing Membrane Contactors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Anti-Solvent Crystallization | Crystals | MDPI [mdpi.com]
• 6. Redirecting [linkinghub.elsevier.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. syrris.com [syrris.com]

Resolving regioselectivity issues in piperidine ring substitution

A Senior Application Scientist's Guide to Resolving Regioselectivity Issues

Welcome to the technical support center for piperidine ring functionalization. The piperidine scaffold is a cornerstone in modern medicinal chemistry, present in a multitude of pharmaceuticals and natural products.[1][2] However, controlling the site of substitution on this saturated heterocycle is a significant synthetic challenge. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common regioselectivity problems and provide robust, field-proven solutions.

Frequently Asked Questions (FAQs): Foundational Concepts

Here, we address high-level questions regarding the fundamental principles that govern regioselectivity in piperidine substitution.

Q1: What are the primary factors that control where a substituent adds to a piperidine ring?

A1: Regioselectivity is primarily a interplay of three factors:

• Electronic Effects: The nitrogen atom exerts a powerful inductive electron-withdrawing effect, which deactivates the adjacent C3 (β) position towards certain reactions like carbene C-H insertions.[3][4] Conversely, the C2 (α) position is electronically favored in many C-H functionalization reactions because the nitrogen can stabilize charged intermediates.[3][5] The C4 (γ) position is less influenced by the nitrogen's inductive effect.[3]

• Steric Hindrance: The accessibility of a specific C-H bond plays a crucial role. Bulky reagents or catalysts may preferentially react at less hindered positions. For instance, the C4 position is often considered the most sterically accessible.[3] Steric effects can also dictate the diastereoselectivity (e.g., cis vs. trans) of a reaction.[6]

• Directing Groups & Catalysts: This is the most powerful tool for modern synthetic control. The choice of N-protecting group and the catalyst system can override the inherent electronic and steric preferences of the ring. Specific combinations of protecting groups and catalysts can selectively activate C2 or C4 positions for C-H functionalization.[3][7]

Q2: Why is direct functionalization of the C3 position so difficult?

A2: The C3 position is electronically deactivated due to the inductive effect of the adjacent nitrogen atom.[3][4] This makes direct C-H functionalization at this position exceptionally challenging compared to the C2 and C4 positions. As a result, most successful strategies for synthesizing 3-substituted piperidines rely on indirect methods, such as building the ring from an acyclic precursor or functionalizing a pyridine ring before hydrogenation.[8]

Q3: What is the difference between kinetic and thermodynamic control, and how does it apply to piperidine synthesis?

A3: These concepts determine the final product ratio when a reaction can form multiple isomers.

• Kinetic Control favors the product that is formed fastest (i.e., has the lowest activation energy). These reactions are typically run at low temperatures with short reaction times and are often irreversible.[9][10]

• Thermodynamic Control favors the most stable product. These reactions require conditions that allow for equilibrium to be established (higher temperatures, longer reaction times, and reversibility).[9][10]

In piperidine synthesis, switching between these conditions can change the isomeric product. For example, in certain cyclization reactions, a Lewis acid catalyst might favor the thermodynamically stable trans-product, while a Brønsted acid at low temperature could yield the kinetically favored cis-product.[11]

Troubleshooting Guide: Common Regioselectivity Problems

This section is formatted to address specific issues you might encounter in the lab.

Problem 1: My reaction is producing a mixture of C2, C3, and C4-substituted isomers.

This is a classic regioselectivity issue. The solution lies in refining your control elements.

dot

Caption: Decision tree for troubleshooting poor regioselectivity.

Table 1: Influence of N-Protecting Group and Catalyst on C-H Functionalization

Target Position	N-Protecting Group	Recommended Catalyst	Outcome	Reference
C2	N-Boc (tert-butyloxycarbonyl)	Rh₂(R-TCPTAD)₄	Generates 2-substituted analogues.	[3][4]
C2	N-Bs (Brosyl)	Rh₂(R-TPPTTL)₄	Generates 2-substituted analogues.	[3][7]
C4	N-α-oxoarylacetyl	Rh₂(S-2-Cl-5-BrTPCP)₄	Generates 4-substituted analogues.	[3][4][7]

Problem 2: My C-H functionalization is defaulting to the C2 position, but I need the C4-substituted product.

This occurs because the C2 position is often the electronically preferred site for C-H functionalization.[3] To override this preference, you must employ a directing group strategy.

Solution:

• Change the N-Protecting Group: The inherent reactivity of the piperidine ring can be completely altered by the group on the nitrogen. Switch from a simple group like N-Boc to a directing group.

• Employ a Directing Group System: An N-α-oxoarylacetyl group, in combination with a specific rhodium catalyst like Rh₂(S-2-Cl-5-BrTPCP)₄, has been shown to effectively direct C-H functionalization to the C4 position.[3][4][7]

Problem 3: I cannot achieve any substitution at the C3 position.

As discussed, direct C-H functionalization at C3 is generally not viable.[4] You must use an indirect approach.

dot

Caption: Key synthetic strategies for accessing C3-substituted piperidines.

Recommended Strategies:

• Functionalize Pyridine, then Reduce: The most traditional route involves introducing your desired substituent onto a pyridine ring at the 3-position, followed by catalytic hydrogenation to form the piperidine.[6][8]

• Cyclopropanation of a Tetrahydropyridine: This modern and elegant approach involves the asymmetric cyclopropanation of N-Boc-tetrahydropyridine. The resulting cyclopropane intermediate then undergoes a reductive and regioselective ring-opening to yield the 3-substituted product.[3][4][7]

• Rhodium-Catalyzed Asymmetric Coupling: A highly effective method involves the Rh-catalyzed asymmetric reductive Heck reaction between an aryl, heteroaryl, or vinyl boronic acid and a dihydropyridine derivative (e.g., phenyl pyridine-1(2H)-carboxylate).[12][13] This provides a 3-substituted tetrahydropyridine which is then reduced to the final piperidine product.[12][14]

Key Experimental Protocols

CAUTION: These protocols are intended for trained chemists in a properly equipped laboratory. Always perform a thorough risk assessment before beginning any new procedure.

Protocol 1: General Procedure for Catalyst-Controlled C2 C-H Functionalization

This protocol is adapted from methodologies using rhodium-catalyzed C-H insertion on N-Boc-piperidine.[3][15]

• Setup: To an oven-dried flask under an inert atmosphere (Argon or Nitrogen), add the rhodium catalyst (e.g., Rh₂(R-TCPTAD)₄, 0.5 mol%).

• Reagent Addition: Add anhydrous dichloromethane (DCM). To this solution, add N-Boc-piperidine (1.0 equiv).

• Slow Addition: Prepare a solution of the diazoacetate (e.g., methyl phenyldiazoacetate, 1.5 equiv) in anhydrous DCM. Add this solution to the reaction mixture via syringe pump over a period of 2-4 hours.

• Reaction: Allow the reaction to stir at the specified temperature (e.g., refluxing DCM, 39 °C) overnight.[4] Monitor progress by Thin Layer Chromatography (TLC).

• Workup: Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to isolate the 2-substituted piperidine derivative.

Protocol 2: Indirect C3-Arylation via Rh-Catalyzed Reductive Heck Reaction

This protocol is based on the highly regio- and enantioselective method developed by Fletcher and coworkers.[12][14]

• Catalyst Preparation: In a vial under an inert atmosphere, add [Rh(cod)OH]₂ (3 mol%) and the chiral ligand (e.g., (S)-Segphos, 7 mol%). Purge the vial with argon.

• Solvent/Base Addition: Add toluene, 2,5-dihydrofuran (THP), and water, followed by aqueous cesium hydroxide (CsOH, 2.0 equiv). Stir the catalyst solution at 70 °C for 10 minutes.

• Substrate Addition: Add the arylboronic acid (1.0 equiv) and the dihydropyridine substrate (e.g., phenyl pyridine-1(2H)-carboxylate).

• Reaction: Stir the mixture at 70 °C for 20 hours.

• Workup: Cool the reaction to room temperature and dilute with diethyl ether (Et₂O). Wash the organic layer sequentially with water and brine, then dry over anhydrous sodium sulfate (Na₂SO₄).

• Purification & Reduction: Concentrate the organic layer and purify the resulting tetrahydropyridine by column chromatography. The purified intermediate can then be reduced to the final 3-substituted piperidine using standard hydrogenation conditions (e.g., H₂, Pd/C).

References

• Hu, H. M. L., De, S., De, C. K., & Davies, H. M. L. (2020). Functionalization of Piperidine Derivatives for the Site-Selective and Stereoselective Synthesis of Positional Analogues of Methylphenidate. Chemistry – A European Journal, 26(19), 4236-4240. [Link]

• O'Hagan, D. (2000). Asymmetric routes to substituted piperidines. Chemical Communications, (23), 2391-2400. [Link]

• Mishra, S., Karabiyikoglu, S., & Fletcher, S. P. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society, 145(25), 14221–14226. [Link]

• Lashgari, N., & Zare, A. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. International Journal of Molecular Sciences, 24(3), 2937. [Link]

• Mishra, S., Karabiyikoglu, S., & Fletcher, S. P. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society. [Link]

• Hu, H. M. L., De, S., De, C. K., & Davies, H. M. L. (2020). Functionalization of Piperidine Derivatives for the Site‐Selective and Stereoselective Synthesis of Positional Analogues of Me. Chemistry – A European Journal. [Link]

• News-Medical. (2024). New modular strategy reduces piperidine synthesis steps for pharmaceuticals. [Link]

• Mokhtary, M., & Mahooti, K. (2023). Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities. Advanced Journal of Chemistry, Section A, 7(2), 163-189. [Link]

• Unknown. (n.d.). Synthetic strategies for access to 1,4‐disubstituted piperazines and piperidines. ResearchGate. [Link]

• Hu, H. M. L., De, S., De, C. K., & Davies, H. M. L. (2020). Functionalization of Piperidine Derivatives for the Site-Selective and Stereoselective Synthesis of Positional Analogues of Methylphenidate. PubMed. [Link]

• Lashgari, N., & Zare, A. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. MDPI. [Link]

• Douglas, C. J. (n.d.). Approaches to α-functionalization of piperidines by C H... ResearchGate. [Link]

• Organic Chemistry Portal. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. [Link]

• Lu, P., & Gu, P. (2012). Enantioselective synthesis of 2-substituted and 3-substituted piperidines through a bromoaminocyclization process. Chemical Communications, 48(48), 11038-11040. [Link]

• International Journal of Novel Research and Development. (2024). Piperidine Unveiled: A Comprehensive Exploration of Structure, Applications, and Pharmacological Significance. [Link]

• Unknown. (n.d.). Modern Catalytic Enantioselective Approaches to Piperidines. ResearchGate. [Link]

• Bentabed-Ababsa, G., et al. (2025). O-Aryl carbamates of 2-substituted piperidines: anionic Fries rearrangement and kinetic resolution by lithiation. RSC Publishing. [Link]

• Wang, Y., et al. (2025). Facile and Practical Synthesis of Substituted Piperidine-2,6-Diones Under Transition-Metal Free Condition. ChemistryOpen. [Link]

• Kim, J. Y., & Ellman, J. A. (2015). Regio- and Diastereoselective Synthesis of Highly Substituted, Oxygenated Piperidines from Tetrahydropyridines. PMC. [Link]

• Unknown. (n.d.). Synthesis of 3,4-Disubstituted Piperidines by Carbonyl Ene and Prins Cyclizations: Switching between Kinetic and Thermodynamic Control with Brønsted and Lewis Acid Catalysts. ResearchGate. [Link]

• Unknown. (n.d.). Regioselective synthesis of 2-alkyl substituted piperidine. ResearchGate. [Link]

• Chemistry Stack Exchange. (2016). Thermodynamic vs kinetic reaction control with radical substitution. [Link]

• Wikipedia. (n.d.). Thermodynamic and kinetic reaction control. [Link]

• YouTube. (2024). Preparation of Piperidines, Part 3: Substituted at Position 4. [Link]

• O'Brien, P. (2010). Asymmetric Deprotonation of N-Boc Piperidine: React IR Monitoring and Mechanistic Aspects. Journal of the American Chemical Society. [Link]

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• 6. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of Methyl 4-(piperidin-4-yl)oxane-4-carboxylate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help you troubleshoot and optimize the isolation of Methyl 4-(piperidin-4-yl)oxane-4-carboxylate (also known as Methyl 4-(piperidin-4-yl)tetrahydro-2H-pyran-4-carboxylate) from complex reaction mixtures.

Whether your unreacted reagents include Boc-protected precursors, alkylating agents, or transition metal catalysts, this guide provides field-proven, self-validating methodologies to ensure high-purity recovery.

Molecule Profiling & Physicochemical Causality

To successfully purify this target molecule, we must exploit the distinct physicochemical properties of its functional groups. Understanding the causality behind how these groups react under purification conditions is the key to preventing product loss.

• Piperidine Ring (Secondary Amine): Highly basic (pKa ~10.5). This allows for selective protonation, enabling isolation via cationic exchange chromatography or aqueous acidic extraction[1].

• Methyl Ester: Base-sensitive. Prolonged exposure to strong aqueous bases (e.g., >1M NaOH) will cause irreversible saponification, yielding an undesired, highly polar carboxylic acid[2].

• Oxane Ring: A neutral tetrahydropyran ether that provides moderate polarity but remains inert during standard workups.

Table 1: Physicochemical Properties & Purification Parameters

Parameter	Value / Characteristic	Impact on Purification Strategy
Target pKa	~10.5 (Piperidine NH)	Readily forms salts with acids; ideal for Strong Cation Exchange (SCX)[3].
Ester Stability	Labile in strong base	Precludes the use of NaOH during free-basing; mandates weak bases ( NaHCO3​ )[2].
Solubility (Free Base)	Soluble in DCM, EtOAc, MeOH	Allows for standard organic solvent extraction and column loading.
Solubility (Salt)	Soluble in H2​O , MeOH	Enables aqueous partitioning away from lipophilic, unreacted impurities[4].

Core Troubleshooting Workflows

Workflow 1: Solid-Phase "Catch-and-Release" (Recommended for Discovery Scale)

Using a Strong Cation Exchange (SCX) resin is the most efficient way to isolate basic amines from non-basic unreacted reagents (e.g., neutral alkylating agents, borohydrides, or cross-coupling byproducts). The sulfonic acid covalently bound to the silica matrix protonates the piperidine, trapping it on the column while impurities wash away[3].

SCX Catch-and-Release Purification Workflow for Basic Amines.

Workflow 2: Chemoselective Acid-Base Liquid-Liquid Extraction (LLE)

For larger scale-ups, LLE is highly cost-effective. The causality of this method relies on phase-switching: protonating the amine makes it water-soluble, leaving lipophilic unreacted reagents in the organic layer[5]. Crucially, the basification step must be carefully controlled to prevent ester hydrolysis[2].

Acid-Base LLE Workflow optimizing for methyl ester stability.

Validated Experimental Protocols

Protocol A: SCX-2 Catch-and-Release Chromatography

Self-Validating Mechanism: This protocol validates itself through selective ionic binding. If a molecule is not basic, it will not bind. The final release only occurs when the ammonia neutralizes the sulfonic acid, guaranteeing that the eluent contains only the basic target[3].

• Conditioning: Pre-condition an SCX-2 cartridge (propylsulfonic acid silica) with 2 column volumes (CV) of Methanol (MeOH), followed by 2 CV of Dichloromethane (DCM)[1].

• Loading: Dissolve the crude mixture in a minimum volume of DCM (add drops of MeOH if solubility is poor) and load it onto the column.

• Washing: Wash the column with 3 CV of DCM, followed by 3 CV of MeOH.

  • Expert Insight: This removes all non-basic unreacted reagents (e.g., neutral organics, transition metal catalysts, and unreacted electrophiles)[3].

• Elution: Elute the target secondary amine by passing 2 CV of 2.0 M Ammonia in Methanol ( NH3​/MeOH ) through the cartridge.

• Isolation: Concentrate the eluent under reduced pressure to yield the pure free base.

Protocol B: Chemoselective Acid-Base Extraction

Self-Validating Mechanism: The mass balance can be visually and gravimetrically tracked. The target mass must transfer from the organic phase to the aqueous phase, and back to the organic phase strictly upon pH adjustment[5].

• Initial Solution: Dissolve the crude reaction mixture in Ethyl Acetate (EtOAc) or DCM.

• Acidic Extraction: Transfer to a separatory funnel. Extract with 1.0 M aqueous HCl (3 x 20 mL). The basic piperidine protonates and migrates to the aqueous layer[6].

• Organic Wash: Wash the combined aqueous acidic layers with 20 mL of fresh EtOAc to remove any lingering lipophilic impurities. Discard the organic layers.

• Chemoselective Basification (Critical Step): Cool the aqueous layer in an ice bath (0-4 °C). Slowly add saturated aqueous Sodium Bicarbonate ( NaHCO3​ ) until the pH reaches ~8.

  • Expert Insight: Do not use NaOH. The methyl ester at the C4 position is highly susceptible to saponification[2].

• Final Extraction: Extract the neutralized aqueous layer with DCM (3 x 20 mL).

• Drying & Concentration: Dry the combined DCM layers over anhydrous Na2​SO4​ , filter, and concentrate in vacuo.

Frequently Asked Questions (FAQs)

Q: My product degraded into a highly polar compound during extraction. What happened? A: You likely experienced ester hydrolysis (saponification). If you used a strong base like 1M NaOH or KOH to free-base the piperidine during the liquid-liquid extraction, the hydroxide ions attacked the methyl carboxylate, converting it into the corresponding carboxylic acid. This byproduct is highly polar and water-soluble at basic pH, leading to poor organic recovery. Always use a mild base like NaHCO3​ for this specific molecule[2].

Q: Can I use standard silica gel chromatography instead of SCX? A: Yes, but standard bare silica ( SiO2​ ) is acidic. The secondary amine of the piperidine ring will streak severely due to strong hydrogen bonding and ionic interactions with the silanol groups. If you must use normal-phase chromatography, you must "deactivate" the silica by adding 1-5% Triethylamine (TEA) or aqueous ammonia to your mobile phase. SCX is generally superior for removing non-basic unreacted reagents[7].

Q: I used a Boc-protecting group on the piperidine during synthesis. How do I remove the unreacted Boc-protected starting material? A: The Boc-protected amine is neutral because the nitrogen's lone pair is delocalized into the carbamate carbonyl. Therefore, if you use the SCX Catch-and-Release protocol, the unreacted Boc-protected material will not bind to the sulfonic acid resin and will simply wash out in the DCM/MeOH wash step[3].

Q: Why use SCX-2 (propylsulfonic acid) over SCX (tosic acid)? A: SCX-2 has a slightly more non-polar aliphatic backbone compared to the aromatic ring of tosic acid (SCX-3). This reduces secondary hydrophobic interactions (π-π stacking) with aromatic impurities, leading to a cleaner release of the target amine[1].

Sources

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• 5. One moment, please... [chemistrysteps.com]
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• 7. researchgate.net [researchgate.net]

Technical Support Center: Enhancing Methyl Ester Stability in Basic Conditions

Here is the technical support center for enhancing the stability of the methyl ester group in basic conditions.

Welcome to the Technical Support Center. This guide is designed for researchers, chemists, and drug development professionals who encounter challenges with the stability of methyl esters in their synthetic pathways, particularly under basic conditions. Methyl esters are a ubiquitous protecting group for carboxylic acids due to their ease of formation and simple NMR signature. However, their susceptibility to base-catalyzed hydrolysis, or saponification, can lead to unintended deprotection, low yields, and complex product mixtures.

This center provides in-depth FAQs, troubleshooting guides, and advanced strategies to help you navigate these challenges, enhance the stability of your intermediates, and ensure the success of your synthetic campaigns.

Section 1: Frequently Asked Questions (FAQs) - The Fundamentals of Methyl Ester Instability

This section addresses the most common questions regarding the behavior of methyl esters in basic environments.

Q1: Why is my methyl ester group being removed under basic conditions?

A1: The methyl ester group is susceptible to a reaction called base-catalyzed hydrolysis, commonly known as saponification.[1][2] In this reaction, a hydroxide ion (or another strong base) acts as a nucleophile, attacking the electrophilic carbonyl carbon of the ester. This process is typically irreversible under basic conditions because the final step involves the deprotonation of the resulting carboxylic acid to form a resonance-stabilized carboxylate salt, which drives the reaction to completion.[1]

The mechanism, classified as a BAc2 (Base-catalyzed, Acyl-oxygen cleavage, bimolecular) reaction, proceeds via a tetrahedral intermediate.[3]

Mechanism of Base-Catalyzed Ester Hydrolysis (Saponification)

Caption: The BAc2 mechanism for methyl ester saponification.

Q2: What factors influence the rate of methyl ester hydrolysis?

A2: Several factors dictate how quickly your methyl ester will hydrolyze:

• Base Strength & Concentration: Stronger bases (e.g., NaOH, KOH, LiOH) and higher concentrations accelerate the reaction.[1][4]

• Temperature: Increasing the reaction temperature significantly increases the rate of hydrolysis.[5] Many saponifications are performed at elevated temperatures (reflux) to ensure completion.[4]

• Steric Hindrance: Bulky groups near the ester carbonyl can physically block the incoming nucleophile, slowing down the rate of hydrolysis.[6][7] For this reason, a methyl ester is generally less stable than a tert-butyl ester under basic conditions.

• Solvent: The choice of solvent is critical. Protic solvents like water and methanol can participate in the reaction. A mixture of an organic solvent (like THF or Dioxane) and water is often used to solubilize the ester substrate.[8][9]

Q3: I'm not trying to deprotect my ester, but I'm losing product during an aqueous basic workup. How can I prevent this?

A3: Unintentional hydrolysis during workup is a common cause of reduced yield.[7] To mitigate this:

• Use Weaker Bases: If washing to remove acid, use a mild base like saturated sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃) solution instead of strong bases like NaOH.[7]

• Work Cold: Perform all aqueous washes with ice-cold solutions and in a flask submerged in an ice bath. Lowering the temperature dramatically slows the kinetics of hydrolysis.[7]

• Minimize Contact Time: Work efficiently. Do not let your organic layer remain in contact with the aqueous basic solution for extended periods. Separate the layers promptly after extraction.[7]

• Use Anhydrous Drying: After the final wash, thoroughly dry the organic layer with an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄) to remove all traces of water before solvent evaporation.[7]

Section 2: Troubleshooting Guide - When Experiments Go Wrong

This section provides a systematic approach to diagnosing and solving common problems related to methyl ester instability.

Issue 1: Low yield of desired product with the carboxylic acid isolated as a major byproduct.

• Potential Cause 1: Unintended Saponification. Your reaction conditions for a different transformation may be too basic or were run at too high a temperature for too long, causing the methyl ester to hydrolyze.

  • Troubleshooting Action:

    • Re-evaluate your reaction conditions. Can you use a non-nucleophilic base (e.g., DBU, DIPEA) if you only need to scavenge acid? Can the reaction be run at a lower temperature?

    • Monitor the reaction closely by TLC or LCMS to find the optimal reaction time, stopping before significant deprotection occurs.

    • Consider an alternative protecting group if the required conditions are incompatible with a methyl ester (see Section 3).

• Potential Cause 2: Hydrolysis During Workup. As detailed in FAQ Q3, the workup procedure itself may be cleaving the ester.

  • Troubleshooting Action: Implement the strategies from FAQ Q3 immediately: use cold, weak bases and minimize contact time.[7]

Issue 2: My reaction with a nucleophilic base (e.g., LDA, Grignard reagent) is giving low yields or complex mixtures.

• Potential Cause: Competing Reactions. Strong nucleophilic bases can react with the methyl ester. While the acidic α-proton might be the intended site of reaction (e.g., for enolate formation), nucleophilic attack at the carbonyl is a competing pathway.[10]

  • Troubleshooting Action:

    • Lower the temperature. Performing reactions with organolithiums or Grignards at very low temperatures (e.g., -78 °C) can favor the desired kinetic pathway over carbonyl addition.

    • Change the protecting group. A sterically hindered ester like a tert-butyl ester is significantly more stable to nucleophilic attack.[10][11] This is often the most robust solution.

Issue 3: I used an alcohol (e.g., methanol, ethanol) as a solvent with a base, and my product shows a different ester group.

• Potential Cause: Transesterification. In the presence of a base, an alcohol can be deprotonated to its corresponding alkoxide. This alkoxide is a potent nucleophile that can attack your methyl ester, displacing the methoxide and forming a new ester. This is known as transesterification.[12][13] For example, using ethanol as a solvent with a sodium hydroxide catalyst can lead to the formation of an ethyl ester.

  • Troubleshooting Action:

    • Avoid alcoholic solvents in reactions involving bases if transesterification is not the desired outcome.

    • If an alcohol is required for solubility, use the alcohol corresponding to the ester group (i.e., use methanol for a methyl ester) to prevent exchange.

    • If that's not possible, switch to a non-alcoholic solvent like THF, dioxane, or DMF.[12][14]

Section 3: Advanced Strategies - Choosing the Right Tool for the Job

When reaction conditions are incompatible with a methyl ester, the best strategy is to use a more robust protecting group. The concept of orthogonal protection is key here: choosing a set of protecting groups that can be removed under distinct conditions without affecting each other.[6][15][16]

Selecting a Base-Stable Carboxylic Acid Protecting Group

If your synthesis involves strong bases, nucleophiles, or requires prolonged basic conditions, consider these alternatives to the methyl ester.

Protecting Group	Structure	Cleavage Conditions	Stability Profile
Methyl Ester	R-CO-OMe	Acid or Base [17]	Labile to base, nucleophiles, and strong acids.
tert-Butyl (tBu) Ester	R-CO-OC(CH₃)₃	Strong Acid (e.g., TFA, HCl)[10][11]	Stable to base, hydrogenolysis, and most nucleophiles.[11]
Benzyl (Bn) Ester	R-CO-OCH₂Ph	Hydrogenolysis (H₂, Pd/C)[10][17]	Stable to most acidic and basic conditions (can be cleaved by very strong base/acid).[11]
Silyl Esters (e.g., TBDMS)	R-CO-OSi(Me)₂(tBu)	Fluoride Ion (e.g., TBAF)[15][17]	Labile to both acid and base; very sensitive.
2-(Trimethylsilyl)ethyl (TMSE) Ester	R-CO-OCH₂CH₂SiMe₃	Fluoride Ion (e.g., TBAF)	Stable to a wide range of conditions, including mild acid and base.

Decision Workflow for Protecting Group Selection

Caption: Decision tree for selecting a suitable carboxylic acid protecting group.

Section 4: Key Experimental Protocols

Here are detailed, step-by-step methodologies for common procedures discussed in this guide. Always perform a risk assessment before carrying out any new procedure.

Protocol 1: Standard Saponification of a Methyl Ester

This protocol is for the intentional cleavage of a methyl ester to the corresponding carboxylic acid.

• Materials:

  • Methyl ester substrate (1.0 eq)

  • Lithium hydroxide monohydrate (LiOH·H₂O, 1.5 - 3.0 eq)

  • Tetrahydrofuran (THF)

  • Methanol (MeOH)

  • Deionized water

  • 1 M Hydrochloric acid (HCl)

  • Ethyl acetate (or other suitable extraction solvent)

  • Brine (saturated aq. NaCl)

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • Dissolve the methyl ester in a mixture of THF:MeOH:H₂O (e.g., 3:1:1 ratio). The total solvent volume should be sufficient to make a ~0.1 M solution of the ester.[9]

  • Add LiOH·H₂O to the solution.

  • Stir the reaction mixture at room temperature. Monitor the reaction progress by TLC or LCMS until the starting material is consumed (typically 1-12 hours).[12]

  • Once complete, concentrate the mixture in vacuo to remove the organic solvents (THF, MeOH).

  • Dilute the remaining aqueous residue with water and wash with ethyl acetate to remove any non-acidic impurities. Discard the organic layer.

  • Cool the aqueous layer in an ice bath and acidify to pH ~2 by the slow addition of 1 M HCl. A precipitate (the carboxylic acid product) may form.

  • Extract the aqueous layer three times with ethyl acetate.

  • Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the crude carboxylic acid.

• Notes:

  • LiOH is often preferred over NaOH for its better solubility in mixed organic/aqueous systems and can sometimes provide better results for hindered esters.[9][12]

  • If the substrate is sensitive to racemization, running the reaction at 0 °C is recommended, although this will increase the reaction time.[10]

Protocol 2: Protection of a Carboxylic Acid as a tert-Butyl (tBu) Ester

This protocol provides a robust, base-stable protecting group.

• Materials:

  • Carboxylic acid (1.0 eq)

  • tert-Butyl acetate (can serve as both reagent and solvent)

  • Perchloric acid (HClO₄, catalytic amount) or concentrated Sulfuric Acid (H₂SO₄)

  • Dichloromethane (DCM) or other suitable solvent for workup

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

• Procedure:

  • Suspend the carboxylic acid in tert-butyl acetate.

  • Add a catalytic amount of perchloric acid or sulfuric acid.

  • Stir the mixture at room temperature. The reaction may take several hours to days. Monitor by TLC, watching for the disappearance of the starting material.

  • Once the reaction is complete, dilute the mixture with DCM and carefully wash with saturated aqueous NaHCO₃ until the bubbling ceases.

  • Wash with water, then brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purify the resulting tert-butyl ester by column chromatography or recrystallization as needed.

• Notes:

  • This method is effective but requires strongly acidic conditions. An alternative is using isobutylene with an acid catalyst.[18]

  • The workup must be done carefully to neutralize the strong acid catalyst.

References

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• 13 (masterorganicchemistry.com)

• 18 (chem.ucla.edu)

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Oxane-Carboxylate Bulk Synthesis Support Center: Troubleshooting Low Purity

Oxane-carboxylates (tetrahydropyran-carboxylates) are essential structural motifs in active pharmaceutical ingredients (APIs). However, scaling up their synthesis—typically relying on Prins cyclization followed by carboxylation or esterification—frequently suffers from low purity profiles. Yield-killing impurities generally arise from three mechanistic failures: oxocarbenium ion equilibration, harsh acidic conditions causing ring-opening, and alpha-proton lability during downstream functionalization.

This technical support guide provides field-proven, self-validating troubleshooting protocols to eliminate these impurities at the bulk scale.

Mechanistic pathways in oxane synthesis highlighting purity divergence.

Section 1: Symptom-Based Troubleshooting Guide

Symptom 1: High Levels of Diastereomeric Impurities (cis/trans Mixtures)

Root Cause Analysis: When constructing the oxane ring via classical Prins cyclization, the reaction proceeds through an (E)-oxocarbenium ion intermediate. Under standard Lewis acid conditions, this intermediate is highly reactive and prone to reversible equilibration via the 1[1]. This dynamic kinetic resolution failure leads to a thermodynamically mixed population of 2,6-cis and 2,6-trans diastereomers, severely degrading the stereopurity of the final oxane-carboxylate.

Corrective Action: Transition to a Mukaiyama Aldol-Prins (MAP) cyclization or utilize an aqueous Phosphomolybdic Acid (PMA) catalytic system. The MAP approach introduces an internal nucleophile (e.g., an allylsilane) that rapidly and irreversibly traps the oxocarbenium ion before equilibration can occur[1]. Alternatively, using 2 leverages water as a highly concentrated, immediate nucleophile that attacks the chair-like transition state exclusively from the equatorial face, yielding all-cis selectivity[2].

Symptom 2: Significant Yield Loss to Oligomers and Ring-Opened Byproducts

Root Cause Analysis: Bulk scale-ups often rely on strong Brønsted acids (like TsOH or H2SO4) to drive the cyclization. However, prolonged exposure at scale leads to the cleavage of the newly formed C-O bonds, resulting in ring-opened homoallylic alcohols that subsequently undergo runaway cationic polymerization.

Corrective Action: Replace homogeneous Brønsted acids with heterogeneous or mild aqueous catalysts. 3 (a mesoporous zeolite) provides a confined reaction environment that sterically hinders oligomerization[3]. For aqueous routes, PMA provides a mild, cost-effective alternative that completely suppresses polymerization[2].

Table 1: Catalyst Comparison for Prins Cyclization of Tetrahydropyrans

Catalyst	Conditions	Yield (%)	Diastereoselectivity (cis:trans)	Primary Impurity Profile
Brønsted Acids (e.g., TsOH)	Toluene, Reflux	45 - 60	Poor (~60:40)	High oligomerization, ring-opening
BF3·OEt2	DCM, -78 °C	75 - 85	Good (>90:10)	Oxonia-Cope racemization products
Phosphomolybdic Acid (PMA)	Water, RT	80 - 92	Excellent (All-cis)	Trace unreacted aldehyde
Ce-MCM-41 (Heterogeneous)	Solvent-free, 80 °C	85 - 90	Good (>85:15)	Minimal, easy catalyst filtration

Symptom 3: Carboxylate Epimerization During Downstream Functionalization

Root Cause Analysis: Once the oxane ring is formed, appending or modifying the carboxylate group (e.g., converting a cyano-oxane to a carboxylic acid, or esterifying the acid) often requires harsh basic or acidic workups. The alpha-proton adjacent to the carboxylate on the oxane ring is relatively acidic. Strong bases (like sodium methoxide) will deprotonate this position, leading to epimerization of the stereocenter.

Corrective Action: Avoid strongly basic esterification conditions. Instead, activate the oxane-carboxylic acid as an acid chloride using thionyl chloride (SOCl2), followed by mild alcoholysis. This bypasses the enolate intermediate entirely, preserving the stereochemical integrity of the alpha-position.

Troubleshooting workflow for oxane-carboxylate bulk synthesis impurities.

Section 2: Self-Validating Experimental Protocols

Protocol A: All-cis Selective Aqueous Prins Cyclization (PMA-Catalyzed)

• Causality: This protocol utilizes water as both solvent and nucleophile. PMA is a mild, water-tolerant polyoxometalate that activates the aldehyde without dropping the pH to polymerization-inducing levels[2].

• Validation Check: The self-validating mechanism here is phase-driven. The starting materials are hydrophobic and form a suspension. As the reaction proceeds, the formation of the more polar tetrahydropyran-4-ol alters the emulsion characteristics, visually confirming the consumption of the homoallylic alcohol.

Step-by-Step Methodology:

• Initiation: In a reactor, suspend the homoallylic alcohol (1.0 eq) and the target aldehyde (1.0 eq) in distilled water (10 volumes).

• Catalysis: Add Phosphomolybdic acid (PMA) (5 mol%).

• Propagation: Stir vigorously at room temperature (20-25°C) for 4-6 hours. Monitor the biphasic mixture; completion is indicated by the cessation of droplet coalescence and confirmed by TLC (complete consumption of the aldehyde).

• Isolation: Extract the aqueous layer with 4-Methyltetrahydropyran (4-MeTHP). Note: 4-MeTHP is highly resistant to autooxidation and radical degradation during bulk recovery, preventing solvent-derived peroxide impurities[4].

• Purification: Wash the organic layer with saturated NaHCO3, dry over anhydrous Na2SO4, and concentrate under reduced pressure to yield the pure cis-tetrahydropyran-4-ol.

Protocol B: Stereoretentive Activation of Tetrahydropyran-4-Carboxylic Acid

• Causality: Converting the acid to an acid chloride using SOCl2 in toluene prevents alpha-epimerization by avoiding basic enolization conditions[5].

• Validation Check: The evolution of SO2 and HCl gases serves as a self-validating visual and pressure indicator of the reaction's progress.

Step-by-Step Methodology:

• Setup: Charge a glass-lined reactor with tetrahydropyran-4-carboxylic acid (1.0 eq) and anhydrous toluene (1.5 volumes).

• Activation: Add thionyl chloride (1.5 eq) dropwise at room temperature.

• Heating: Elevate the temperature to 80°C and stir for 1.5 hours. The reaction initially vigorously evolves gas (SO2 and HCl). The reaction is complete when gas evolution completely ceases, indicating full conversion to the acid chloride.

• Concentration: Remove toluene and excess thionyl chloride under reduced pressure to obtain the5 as a pale liquid (approx. 100% isolation yield)[5]. This intermediate can now be safely reacted with alcohols or amines without risk of epimerization.

Section 3: Frequently Asked Questions (FAQs)

Q: Why am I seeing a 15% impurity of a ring-opened product during my BF3·OEt2 catalyzed Prins reaction? A: BF3·OEt2 is a strong Lewis acid that, if not strictly temperature-controlled (-78°C), will over-activate the oxocarbenium intermediate[6]. If your bulk reactor has poor heat transfer, localized hot spots will drive the reverse reaction (ring-opening). Switch to a milder Lewis acid like In(OTf)3 or ensure cryogenic cooling jackets are fully optimized.

Q: Can I use standard THF for the extraction of the oxane-carboxylate? A: It is highly discouraged for bulk scale. THF and 2-MeTHF are prone to radical degradation and peroxide formation upon concentration. Residual peroxides can oxidize the oxane ring or react with the carboxylate. Use 4 or Cyclopentyl methyl ether (CPME) as they exhibit superior stability and hydrophobicity, ensuring cleaner phase separations[4].

Q: My cyano-tetrahydropyran hydrolysis to the carboxylic acid yields a dark, impure tar. What went wrong? A: Harsh acidic hydrolysis of the nitrile (e.g., using concentrated HCl at reflux) can inadvertently cleave the ether linkage of the oxane ring. To prevent this, perform the hydrolysis using a milder acid profile or a step-wise basic hydrolysis (using NaOH/H2O2 to the amide, followed by controlled nitrosation or mild basic cleavage), ensuring the pH and thermal stress do not exceed the oxane ring's tolerance[5].

References

• Silyl Enol Ether Prins Cyclization: Diastereoselective Formation of Substituted Tetrahydropyran-4-ones. PMC. 6

• The 'Aqueous' Prins Cyclization: A Diastereoselective Synthesis of 4-Hydroxytetrahydropyran Derivatives. Organic Chemistry Portal. 2

• Prins cyclization: synthesis of compounds with tetrahydropyran moiety over heterogeneous catalysts. Åbo Akademi University Research Portal. 3

• Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years. Beilstein Journals. 1

• 4-Methyltetrahydropyran (4-MeTHP): Application as an Organic Reaction Solvent. PMC. 4

• US20080306287A1 - Process for Preparing Tetrahydropyran-4-Carboxylic Acid Compound. Google Patents. 5

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Mass Spectrometry Fragmentation of Piperidine-Oxane Esters

In the landscape of modern drug discovery and development, a deep understanding of a molecule's structural intricacies is paramount. Mass spectrometry stands as a cornerstone analytical technique, providing not only molecular weight information but also a detailed fingerprint through its fragmentation patterns. This guide offers an in-depth comparison of the mass spectrometric fragmentation behavior of piperidine-oxane esters, a class of compounds with significant potential in medicinal chemistry. Our focus will be on elucidating the characteristic fragmentation pathways under various ionization and dissociation techniques, providing researchers with the predictive power to accelerate their structural characterization efforts.

The structural motif of a piperidine ring coupled with an oxane moiety and an ester linkage presents a unique set of fragmentation challenges and opportunities. The basic nitrogen of the piperidine ring serves as a ready site for protonation in electrospray ionization (ESI), often directing the subsequent fragmentation cascade. The presence of the oxane ring and the ester group introduces alternative cleavage points, leading to a rich and informative mass spectrum.

Core Fragmentation Pathways: A Tripartite Analysis

To comprehend the fragmentation of the entire molecule, we must first dissect the behavior of its constituent parts: the piperidine ring, the oxane ring, and the ester linkage.

The Piperidine Moiety: The Driving Force of Fragmentation

The piperidine ring, a ubiquitous scaffold in pharmaceuticals, typically directs the fragmentation of the molecule, especially in positive-mode electrospray ionization.[1][2] The basic nitrogen atom is the most likely site of protonation, forming an [M+H]⁺ ion. Subsequent collision-induced dissociation (CID) will often initiate from this charged site.

The primary fragmentation pathways for the piperidine ring include:

• α-Cleavage: This is a dominant fragmentation pathway, particularly in Electron Ionization (EI) mass spectrometry.[1] It involves the cleavage of a carbon-carbon bond adjacent to the nitrogen atom, resulting in the formation of a resonance-stabilized iminium ion. The largest substituent at the α-carbon is preferentially lost.[1]

• Ring Fission: The piperidine ring can undergo cleavage to produce various acyclic fragment ions.[1] This can occur through various mechanisms, often leading to a complex series of product ions.

• Neutral Loss: In ESI-MS/MS, the neutral loss of small molecules, such as water (H₂O) from hydroxylated piperidine derivatives, is a common fragmentation pathway.[3]

The Oxane Moiety: A Tale of Two Heteroatoms

The oxane ring, a saturated six-membered ether, introduces its own set of fragmentation rules. The oxygen atom, being a heteroatom, influences the fragmentation in a manner analogous to the nitrogen in piperidine, although it is less basic.

Key fragmentation pathways for the oxane ring include:

• α-Cleavage: Similar to piperidine, cleavage of the C-C bond adjacent to the oxygen atom is a common fragmentation route.[4]

• Ring Opening: The oxane ring can open, followed by subsequent fragmentation to yield smaller ions.

• Loss of Small Molecules: The loss of water or other small neutral molecules can also be observed.[4]

The Ester Linkage: A Point of Predictable Cleavage

The ester functional group provides a predictable point of cleavage within the molecule. Its fragmentation is well-characterized and can provide significant structural information.[4][5]

The most prominent fragmentation pathways for esters are:

• Cleavage Adjacent to the Carbonyl Group: The bonds next to the carbonyl group are susceptible to cleavage, leading to the loss of the alkoxy group (-OR) or the acyl group.[4][5]

• McLafferty Rearrangement: This is a characteristic rearrangement reaction for esters that possess a γ-hydrogen atom. It involves the transfer of the γ-hydrogen to the carbonyl oxygen, followed by the cleavage of the α,β-bond, resulting in the elimination of a neutral alkene.[6]

Predicting the Fragmentation of Piperidine-Oxane Esters: A Unified Model

By combining the fragmentation principles of the individual moieties, we can construct a predictive model for the fragmentation of piperidine-oxane esters. In positive ion mode ESI-MS/MS, the fragmentation will likely be initiated by the protonated piperidine nitrogen.

A generalized fragmentation scheme is proposed below:

Caption: A typical LC-MS/MS workflow for the analysis of piperidine-oxane esters.

Typical LC-MS/MS Parameters:

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column is a good starting point.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid.

• Flow Rate: 0.2 - 0.4 mL/min. [1]* Injection Volume: 1 - 5 µL. [1]* Column Temperature: 30 - 40 °C. [1]* Mass Spectrometer: A tandem mass spectrometer (e.g., triple quadrupole or Q-TOF).

• Ionization Source: Electrospray ionization (ESI).

• Ionization Mode: Positive ion mode. [1]* Scan Type: Full scan to identify the precursor ion, followed by product ion scans (or Multiple Reaction Monitoring for quantification).

• Collision Energy: This will need to be optimized for each compound to achieve a good distribution of fragment ions.

Concluding Remarks

The mass spectrometric fragmentation of piperidine-oxane esters is a predictable process governed by the fundamental principles of gas-phase ion chemistry. By understanding the characteristic fragmentation patterns of the individual piperidine, oxane, and ester moieties, researchers can confidently interpret the mass spectra of these complex molecules. The strategic choice of ionization and fragmentation techniques, coupled with a robust experimental workflow, will undoubtedly facilitate the rapid and accurate structural elucidation of this important class of compounds, thereby accelerating the pace of drug discovery and development.

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A Comparative Guide to the Definitive Structural Validation of Methyl 4-(piperidin-4-yl)oxane-4-carboxylate

In the landscape of drug discovery and materials science, the unequivocal determination of a molecule's three-dimensional structure is the bedrock upon which all further research is built. An incorrect structural assignment can lead to the misinterpretation of biological activity, flawed structure-activity relationships (SAR), and the waste of significant resources. For novel heterocyclic entities such as Methyl 4-(piperidin-4-yl)oxane-4-carboxylate, a scaffold with potential applications in medicinal chemistry, rigorous and multi-faceted structural validation is not merely a procedural step but a scientific necessity.

This guide provides an in-depth comparison of the principal techniques for structural elucidation, centered on the gold-standard method of single-crystal X-ray crystallography. We will explore the causality behind the experimental choices, present detailed protocols, and objectively compare the data obtained with that from orthogonal spectroscopic methods, namely Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). This integrated approach ensures a self-validating system, providing the highest degree of confidence in the final molecular structure.

The Gold Standard: Single-Crystal X-ray Crystallography

X-ray crystallography offers an unparalleled, direct view into the atomic arrangement of a molecule in its solid state. By measuring the diffraction pattern of X-rays scattered by the electron clouds of atoms within a single crystal, we can generate a precise three-dimensional map of electron density.[1][2] From this map, we can determine atomic positions, bond lengths, bond angles, and absolute stereochemistry with exceptional accuracy, providing definitive proof of structure.[3]

Experimental Workflow for X-ray Crystallography

The journey from a synthesized powder to a refined crystal structure is a multi-step process where each stage is critical for success.

Caption: Experimental workflow for single-crystal X-ray crystallography.

Protocol 1: Synthesis and Purification

The synthesis of Methyl 4-(piperidin-4-yl)oxane-4-carboxylate is predicated on established heterocyclic chemistry principles. While multiple routes are conceivable, a convergent synthesis offers efficiency. For the purpose of this guide, we will assume the compound has been synthesized and now requires rigorous purification, as purity is the most critical factor for successful crystallization.[4]

• Initial Purification: The crude product is subjected to flash column chromatography on silica gel. The choice of eluent (e.g., a gradient of ethyl acetate in hexanes) is determined by thin-layer chromatography (TLC) to separate the target compound from unreacted starting materials and byproducts.

• Final Purification/Recrystallization: The material obtained from chromatography is further purified by recrystallization. This step not only enhances purity but can also serve as the first attempt to generate X-ray quality crystals. For piperidine derivatives, solvents like ethanol, acetonitrile, or mixtures such as ethanol-ethyl acetate are often effective.[5]

Protocol 2: Growing Single Crystals

Obtaining a single crystal suitable for diffraction (typically >0.1 mm in all dimensions) is often the most challenging step.[1] Several methods should be attempted in parallel.

• Slow Evaporation:

  • Dissolve the highly purified compound (5-10 mg) in a minimal amount of a suitable solvent (e.g., acetonitrile) in which it is moderately soluble.[4]

  • Filter the solution through a syringe filter (0.22 µm) into a clean, small vial.

  • Cover the vial with a cap pierced with a needle to allow for slow solvent evaporation.

  • Place the vial in a vibration-free location and allow it to stand undisturbed for several days to weeks.

• Vapor Diffusion (Liquid-Liquid):

  • Dissolve the compound (5-10 mg) in a small volume (0.5 mL) of a "good" solvent (e.g., dichloromethane) in a small open vial.

  • Place this small vial inside a larger, sealed jar containing a "poor" solvent (an anti-solvent, e.g., hexanes) in which the compound is sparingly soluble.[6]

  • Over time, the poor solvent vapor will slowly diffuse into the good solvent, reducing the compound's solubility and promoting slow crystal growth.

Protocol 3: Data Collection and Structure Refinement

• Crystal Mounting: A suitable single crystal is selected under a microscope, picked up using a cryo-loop, and flash-cooled in a stream of liquid nitrogen to prevent radiation damage during data collection.

• Data Collection: The crystal is mounted on a diffractometer. A beam of monochromatic X-rays is directed at the crystal, which is rotated to collect a full sphere of diffraction data.

• Structure Solution & Refinement: The collected diffraction intensities are processed to determine the unit cell dimensions and space group. The "phase problem" is solved using direct methods or other algorithms to generate an initial electron density map. An atomic model is built into this map and refined against the experimental data to minimize the difference between observed and calculated structure factors, yielding the final, highly precise molecular structure.

Orthogonal Validation: A Comparative Approach

While X-ray crystallography provides a definitive solid-state structure, it is crucial to confirm that this structure is consistent with the bulk material and its behavior in solution. Spectroscopic techniques provide this essential complementary data.[3][7]

Caption: Convergence of data from orthogonal analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for determining molecular structure in solution.[8] It provides information about the chemical environment and connectivity of atoms, which serves as a crucial cross-validation of the crystallographic model.[9][10]

Protocol 4: NMR Structural Elucidation

• Sample Preparation: Dissolve ~5 mg of the purified compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• 1D NMR (¹H and ¹³C):

  • Acquire a standard ¹H NMR spectrum to identify the number and types of proton environments.

  • Acquire a ¹³C{¹H} NMR spectrum to identify the number of unique carbon environments.

• 2D NMR (COSY, HSQC, HMBC):

  • COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other (typically through 2-3 bonds), establishing proton-proton connectivity within spin systems.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton signal with the carbon atom it is directly attached to.

  • HMBC (Heteronuclear Multiple Bond Correlation): Correlates proton and carbon signals over longer ranges (typically 2-3 bonds), which is essential for connecting different spin systems and identifying quaternary carbons.[11]

Mass Spectrometry (MS)

Mass spectrometry provides the exact molecular weight and, through high-resolution measurements, the elemental formula of a compound.[7] This is a fundamental check to ensure the correct molecule has been synthesized and crystallized.

Protocol 5: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: Prepare a dilute solution (~1 mg/mL) of the compound in a suitable solvent (e.g., methanol or acetonitrile).

• Data Acquisition: Infuse the solution into an electrospray ionization (ESI) source coupled to a high-resolution mass analyzer (e.g., Time-of-Flight, TOF, or Orbitrap).

• Analysis: Acquire the spectrum in positive ion mode to observe the protonated molecule, [M+H]⁺. The measured mass should be compared to the theoretical mass calculated for the proposed elemental formula (C₁₁H₁₉NO₃). A mass accuracy of <5 ppm provides high confidence in the formula.

Data Synthesis: A Comparative Summary

The true power of this multi-technique approach lies in the convergence of the data. The information from each method should be self-consistent and mutually reinforcing.

Technique	Information Provided	Advantages	Limitations
X-ray Crystallography	Definitive 3D structure, bond lengths/angles, absolute stereochemistry, packing interactions.[10]	Unambiguous and high-resolution structural data.[12]	Requires a suitable single crystal (can be a major bottleneck); provides solid-state structure only.[3][13]
NMR Spectroscopy	Atomic connectivity, chemical environments, relative stereochemistry, solution-state dynamics.[8]	Provides data in a biologically relevant solution state; does not require crystallization.[10][12]	Provides indirect structural information; can be difficult to interpret for complex molecules or mixtures.[12][13]
Mass Spectrometry	Exact molecular weight and elemental formula.	High sensitivity (requires very little material); rapid analysis.[14]	Provides no information on atom connectivity or stereochemistry.[7]

By integrating these techniques, a researcher can be confident in the structural assignment. The molecular formula from HRMS must match the atoms identified and connected by NMR, which in turn must match the three-dimensional arrangement determined by X-ray crystallography. This rigorous, self-validating workflow is the hallmark of sound chemical science and is indispensable for advancing research and development.

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A Comparative Guide to the Validation of Synthetic Routes for Piperidine-Tetrahydropyran Hybrids

Introduction: The Strategic Value of Piperidine-Tetrahydropyran Hybrids in Medicinal Chemistry

In the landscape of modern drug discovery, the piperidine and tetrahydropyran rings stand out as "privileged scaffolds." Their prevalence in pharmaceuticals and natural products stems from their ability to confer favorable physicochemical properties, such as improved solubility and metabolic stability, while providing a three-dimensional framework for the precise spatial orientation of functional groups. The fusion of these two motifs into a single hybrid structure, particularly the spiro[piperidine-4,4'-pyran] scaffold, creates a powerful tool for medicinal chemists. This hybrid can act as a rigid, conformationally constrained bioisostere for more flexible or metabolically labile groups, enabling the fine-tuning of a drug candidate's potency, selectivity, and pharmacokinetic profile.[1][2]

The choice of a central scaffold is a critical, data-driven decision. For instance, replacing a simple tetrahydropyran with a piperidine introduces a basic nitrogen atom that can form key hydrogen bonds or salt bridges within a target's active site, potentially enhancing potency.[1] Conversely, the tetrahydropyran moiety can improve metabolic stability compared to more lipophilic rings.[2] The spirocyclic fusion of these two rings locks their relative orientation, reducing the entropic penalty of binding and offering unique exit vectors for further chemical exploration.[2]

However, the efficient and stereocontrolled synthesis of these complex three-dimensional structures presents a significant challenge. The validation of a synthetic route is not merely a question of achieving the final product, but of optimizing for yield, purity, scalability, and stereochemical control. This guide provides a comparative analysis of two distinct and powerful synthetic strategies for constructing a core N-Boc-spiro[piperidine-4,4'-pyran] scaffold, a common building block in drug development programs. We will dissect a Convergent Double Reductive Amination strategy and a Domino Oxa-Prins Cyclization strategy, providing detailed protocols and a head-to-head comparison of their performance metrics.

Logical Framework for Synthetic Route Validation

The selection of an optimal synthetic pathway is a multi-parameter optimization problem. Our validation framework assesses each route against critical performance indicators relevant to a drug discovery setting.

Caption: Workflow for comparative validation of synthetic routes.

Strategy 1: Convergent Double Reductive Amination

This strategy represents a robust and highly flexible approach to the piperidine core. It involves the reaction of a primary amine (or an ammonia equivalent) with a 1,5-dicarbonyl compound, which cyclizes in situ and is reduced to form the piperidine ring.[3] For our target, we will use a pre-formed tetrahydropyran-4-one as a key building block, which is then elaborated into a suitable 1,5-dicarbonyl equivalent.

Causality & Experimental Rationale: The key advantage of this convergent approach is its modularity. By starting with readily available tetrahydropyran-4-one and a primary amine, a wide variety of substituents can be introduced on the piperidine nitrogen. The choice of sodium triacetoxyborohydride (STAB) as the reducing agent is deliberate; it is milder and more selective for iminium ions over ketones compared to other hydrides like sodium cyanoborohydride, reducing the formation of alcohol byproducts.[3] The reaction is typically a one-pot process, which improves operational efficiency.

Synthetic Workflow: Double Reductive Amination

Caption: Convergent synthesis via double reductive amination.

Experimental Protocol: Double Reductive Amination

Part A: Synthesis of the 1,5-Dialdehyde Precursor

• Wittig Reaction: To a stirred suspension of methyltriphenylphosphonium bromide (1.2 equiv) in anhydrous THF at 0 °C under argon, add n-butyllithium (1.1 equiv, 2.5 M in hexanes) dropwise. Stir for 1 hour at room temperature. Cool the resulting ylide solution to 0 °C and add a solution of tetrahydropyran-4-one (1.0 equiv) in THF. Allow the reaction to warm to room temperature and stir for 12 hours.

• Work-up & Purification: Quench the reaction with saturated aqueous NH₄Cl. Extract with diethyl ether (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the crude product by flash column chromatography (silica gel, hexane/ethyl acetate gradient) to yield 4-methylenetetrahydropyran.

• Ozonolysis: Cool a solution of 4-methylenetetrahydropyran (1.0 equiv) in dichloromethane/methanol (9:1) to -78 °C. Bubble ozone through the solution until a persistent blue color is observed. Purge the solution with nitrogen gas to remove excess ozone. Add dimethyl sulfide (DMS, 3.0 equiv) and allow the mixture to slowly warm to room temperature overnight.

• Isolation: Concentrate the reaction mixture under reduced pressure. The resulting crude bis(2-oxoethyl) ether is typically used in the next step without further purification.

Part B: One-Pot Cyclization and Reduction

• Reaction Setup: To a solution of the crude dialdehyde from Part A (1.0 equiv) in 1,2-dichloroethane (DCE) at room temperature, add benzylamine (1.05 equiv) followed by sodium triacetoxyborohydride (STAB, 2.5 equiv) in portions over 15 minutes.

• Reaction & Monitoring: Stir the reaction mixture at room temperature for 18 hours. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Work-up & Purification: Quench the reaction by the slow addition of saturated aqueous NaHCO₃. Separate the layers and extract the aqueous phase with dichloromethane (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify the crude product by flash column chromatography (silica gel, hexane/ethyl acetate gradient) to yield N-benzyl-spiro[piperidine-4,4'-pyran].

Strategy 2: Domino Oxa-Prins/Friedel-Crafts Alkylation Cascade

Domino, or cascade, reactions offer significant advantages in terms of atom and step economy by forming multiple bonds in a single, uninterrupted sequence.[4] This strategy aims to construct the spirocyclic core in a highly convergent and stereoselective manner. The key transformation is a Lewis acid-catalyzed reaction between a homoallylic alcohol and an aldehyde, initiating a Prins cyclization to form the tetrahydropyran ring, followed by an intramolecular trapping of the resulting oxocarbenium ion.

Causality & Experimental Rationale: The elegance of this route lies in its efficiency. A well-designed cascade can build molecular complexity rapidly from simple starting materials. The choice of BF₃·OEt₂ as the Lewis acid is critical; it is strong enough to activate the aldehyde for the initial C-C bond formation but mild enough to prevent decomposition of the starting materials or intermediates.[4] The stereochemical outcome is often controlled by the initial cyclization event, leading to high diastereoselectivity. This approach is conceptually based on established Prins cyclizations used for tetrahydropyran synthesis and intramolecular Friedel-Crafts reactions for ring closure.[4][5]

Synthetic Workflow: Domino Cascade

Caption: Domino cascade for spiro[piperidine-4,4'-pyran] synthesis.

Experimental Protocol: Domino Cascade

Part A: Synthesis of the Homoallylic Alcohol Precursor

• Grignard Reaction: To a solution of N-Boc-4-piperidone (1.0 equiv) in anhydrous THF at 0 °C under argon, add allylmagnesium bromide (1.5 equiv, 1.0 M in THF) dropwise.

• Reaction & Work-up: Stir the reaction at 0 °C for 2 hours, then allow it to warm to room temperature for 1 hour. Cool the mixture back to 0 °C and carefully quench with saturated aqueous NH₄Cl. Extract with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography (silica gel, hexane/ethyl acetate gradient) to yield N-Boc-4-allylpiperidin-4-ol.

Part B: Domino Oxa-Prins Cyclization

• Reaction Setup: To a solution of the homoallylic alcohol from Part A (1.0 equiv) and paraformaldehyde (an anhydrous source of formaldehyde, 2.0 equiv) in anhydrous dichloromethane (DCM) at -20 °C under argon, add boron trifluoride diethyl etherate (BF₃·OEt₂, 1.2 equiv) dropwise.

• Reaction & Monitoring: Stir the reaction mixture at -20 °C for 4-6 hours. Monitor the reaction by TLC or LC-MS. The reaction is sensitive to temperature, and careful control is necessary to minimize side reactions.

• Work-up & Purification: Quench the reaction with saturated aqueous NaHCO₃. Separate the layers and extract the aqueous phase with DCM (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify the crude product by flash column chromatography (silica gel, hexane/ethyl acetate gradient) to yield N-Boc-spiro[piperidine-4,4'-pyran].

Comparative Analysis & Validation

The choice between these two routes depends heavily on the specific goals of the research program, such as the need for rapid library synthesis versus large-scale production of a single, stereochemically pure compound.

Metric	Strategy 1: Double Reductive Amination	Strategy 2: Domino Oxa-Prins Cascade	Rationale & Justification
Overall Step Count	4-5 steps (from commercial materials)	2 steps (from commercial materials)	The Domino cascade is significantly more step-economical, a key advantage in discovery chemistry for rapid analog synthesis.
Typical Overall Yield	25-40%	40-60%	Cascade reactions often lead to higher overall yields by minimizing intermediate isolation and purification steps.
Stereocontrol	Generally low to moderate; produces mixtures unless chiral amines or catalysts are used.[6]	Potentially high diastereoselectivity, directed by the chair-like transition state of the Prins cyclization.[7]	The Domino route offers superior inherent stereocontrol due to its concerted, conformationally restricted mechanism.
Substrate Scope	Broad. Highly modular; accepts a wide range of primary amines and can tolerate various functional groups on the piperidine N-substituent.[3]	More constrained. Sensitive to steric and electronic effects in both the alcohol and aldehyde components.	The reductive amination route is superior for generating diverse libraries by simply swapping the amine component.
Operational Simplicity	Moderate. Involves ozonolysis (specialized equipment) and a one-pot cyclization that requires careful stoichiometry.	High. The cascade is a single synthetic operation from the alcohol precursor, though it requires strict temperature control.	The Domino route is operationally simpler for a trained chemist, avoiding hazardous reagents like ozone.
Scalability	Moderate. Ozonolysis can be challenging to scale. The one-pot nature of the key step is advantageous.	Moderate to Difficult. Lewis acid-catalyzed reactions can be exothermic and difficult to control on a large scale.	The reductive amination route, despite its flaws, may be more amenable to process development and scale-up.

Conclusion and Recommendations

This guide has validated two distinct and powerful synthetic strategies for accessing the medicinally relevant spiro[piperidine-4,4'-pyran] scaffold.

• The Convergent Double Reductive Amination strategy is a robust, flexible, and highly modular route. Its primary strength lies in its broad substrate scope, making it the ideal choice for early-stage drug discovery programs focused on generating diverse libraries for structure-activity relationship (SAR) studies. While its step count is higher and overall yields may be more modest, its predictability and tolerance for functional group diversity are significant assets.

• The Domino Oxa-Prins Cascade strategy is an elegant and efficient approach that excels in step and atom economy. It offers the potential for high yields and excellent diastereoselectivity in a single synthetic operation. This route is best suited for situations where a specific diastereomer is desired and rapid access to the core scaffold is a priority. However, its substrate scope may be more limited, and scalability could present challenges.

Ultimately, the choice of synthesis is a strategic decision. For rapid exploration of chemical space around the piperidine nitrogen, the convergent reductive amination approach is superior. For the efficient, stereocontrolled synthesis of a specific target molecule, the Domino cascade presents a compelling and modern alternative.

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